2,1,3-Benzothiadiazole-4-carboxylic acid

• CAS: 3529-57-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2,1,3-Benzothiadiazole-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2,1,3-Benzothiadiazole-4-carboxylic acid, a key building block in the development of novel therapeutic agents and functional organic materials. This document details a reliable synthetic protocol, presents quantitative data in a structured format, and includes a visual representation of the experimental workflow.

Introduction

2,1,3-Benzothiadiazole and its derivatives are an important class of heterocyclic compounds that have garnered significant interest in medicinal chemistry and materials science. Their unique electronic properties and ability to participate in various intermolecular interactions make them attractive scaffolds for the design of molecules with diverse biological activities and optoelectronic applications. Specifically, the introduction of a carboxylic acid moiety at the 4-position of the benzothiadiazole ring provides a crucial handle for further chemical modifications, such as amide bond formation, esterification, and the introduction of other functional groups, enabling the exploration of a wider chemical space in drug discovery and materials development.

Synthetic Pathway

The synthesis of 2,1,3-Benzothiadiazole-4-carboxylic acid can be achieved through a two-step process starting from the commercially available 2,1,3-Benzothiadiazole. The initial step involves the regioselective bromination at the 4-position, followed by a palladium-catalyzed carboxylation reaction.

Figure 1: Synthetic workflow for 2,1,3-Benzothiadiazole-4-carboxylic acid.

Experimental Protocols

The following protocols are based on established synthetic methodologies and provide a detailed guide for the preparation of 2,1,3-Benzothiadiazole-4-carboxylic acid.

Step 1: Synthesis of 4-Bromo-2,1,3-benzothiadiazole

Materials:

• 2,1,3-Benzothiadiazole

• N-Bromosuccinimide (NBS)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 2,1,3-Benzothiadiazole (1.0 eq) in trifluoroacetic acid (0.5 M), add N-bromosuccinimide (1.05 eq) portionwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 4-Bromo-2,1,3-benzothiadiazole as a solid.

Step 2: Synthesis of 2,1,3-Benzothiadiazole-4-carboxylic acid

Materials:

• 4-Bromo-2,1,3-benzothiadiazole

• Palladium(II) Acetate (Pd(OAc)₂)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

• Triethylamine (Et₃N)

• Formic acid (HCOOH)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Hydrochloric acid (1 M)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 4-Bromo-2,1,3-benzothiadiazole (1.0 eq) in anhydrous dimethylformamide (0.2 M).

• Add Palladium(II) Acetate (0.05 eq) and Xantphos (0.10 eq) to the solution.

• Add triethylamine (3.0 eq) followed by formic acid (2.0 eq).

• Heat the reaction mixture to 80 °C and stir for 16 hours.

• After cooling to room temperature, pour the mixture into 1 M hydrochloric acid.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield 2,1,3-Benzothiadiazole-4-carboxylic acid.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of 2,1,3-Benzothiadiazole-4-carboxylic acid.

Parameter	Step 1: Bromination	Step 2: Carboxylation
Starting Material	2,1,3-Benzothiadiazole	4-Bromo-2,1,3-benzothiadiazole
Key Reagents	N-Bromosuccinimide, Trifluoroacetic acid	Pd(OAc)₂, Xantphos, Triethylamine, Formic acid
Solvent	Trifluoroacetic acid	Dimethylformamide (DMF)
Reaction Temperature	0 °C to Room Temperature	80 °C
Reaction Time	12 hours	16 hours
Typical Yield	85-95%	70-85%
Product Purity	>98% (after chromatography)	>98% (after purification)
Analytical Data	Conforms to structure by ¹H NMR and MS	Conforms to structure by ¹H NMR, ¹³C NMR, and MS

Conclusion

This guide provides a detailed and reproducible protocol for the synthesis of 2,1,3-Benzothiadiazole-4-carboxylic acid. The presented two-step pathway offers a reliable method for obtaining this valuable building block in good yields and high purity. The structured presentation of experimental procedures and quantitative data aims to facilitate the successful implementation of this synthesis in research and development settings. The availability of this key intermediate will undoubtedly accelerate the discovery and development of novel molecules with potential applications in medicine and materials science.

Spectroscopic Properties of 2,1,3-Benzothiadiazole-4-carboxylic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core spectroscopic properties of 2,1,3-Benzothiadiazole-4-carboxylic acid, a versatile heterocyclic compound with significant potential in the development of novel fluorophores and pharmacologically active agents. Due to its unique electronic structure, this molecule exhibits interesting photophysical characteristics that are highly sensitive to its environment, making a thorough understanding of its spectroscopic behavior crucial for its application in research and drug development.

Introduction

2,1,3-Benzothiadiazole and its derivatives are a class of bicyclic heteroaromatic compounds that have garnered considerable attention in materials science and medicinal chemistry.[1][2] The electron-withdrawing nature of the thiadiazole ring fused to a benzene ring often results in compounds with intramolecular charge transfer (ICT) characteristics, leading to desirable photophysical properties such as large Stokes shifts and solvatochromism.[3][4] The inclusion of a carboxylic acid moiety at the 4-position provides a handle for further functionalization, such as esterification or amidation, allowing for the fine-tuning of its properties and its incorporation into larger molecular frameworks. This guide will delve into the nuclear magnetic resonance (NMR), infrared (IR), ultraviolet-visible (UV-Vis) absorption, and fluorescence spectroscopic properties of 2,1,3-Benzothiadiazole-4-carboxylic acid, providing both quantitative data and detailed experimental protocols.

Spectroscopic Data

The following sections summarize the key spectroscopic data for 2,1,3-Benzothiadiazole-4-carboxylic acid and its derivatives. For comparative purposes, data for the parent 2,1,3-benzothiadiazole and related ester derivatives are also included where available.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of 2,1,3-Benzothiadiazole-4-carboxylic acid. The chemical shifts and coupling constants of the protons and carbon atoms provide detailed information about the electronic environment within the molecule.

Table 1: ¹H NMR Spectroscopic Data

Compound	Solvent	Chemical Shift (δ, ppm) and Coupling Constant (J, Hz)
2,1,3-Benzothiadiazole	CDCl₃	δ 7.97 (dd, J = 8.9, 0.9 Hz, 2H), 7.53 (dd, J = 6.7, 0.9 Hz, 2H)[3]
2,1,3-Benzothiadiazole	Acetone-d₆	δ 8.05 (dd, J = 8.9, 1.1 Hz, 2H), 7.72 (dd, J = 6.6, 1.1 Hz, 2H)[3]
2,1,3-Benzothiadiazole-4-carboxylic Acid	DMSO-d₆	No specific data available in the search results. Expected signals: Aromatic protons (δ 7.5-8.5 ppm), Carboxylic acid proton (δ > 10 ppm, broad).

Table 2: ¹³C NMR Spectroscopic Data

Compound	Solvent	Chemical Shift (δ, ppm)
2,1,3-Benzothiadiazole-4-carboxylic Acid	Not specified	No specific data available in the search results. Expected signals: Aromatic carbons (δ 120-155 ppm), Carboxylic carbon (δ ~165-185 ppm).[5][6]
Diethyl 2,1,3-benzothiadiazole-4,7-dicarboxylate	CDCl₃	δ 166.30, 150.59, 139.54, 138.09, 130.46, 130.41, 130.18, 113.07, 61.19, 14.40[7]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum of 2,1,3-Benzothiadiazole-4-carboxylic acid is characterized by the vibrational frequencies of the carboxylic acid group and the benzothiadiazole core.

Table 3: Key IR Absorption Bands

Functional Group	Wavenumber (cm⁻¹)	Intensity
O-H stretch (Carboxylic acid)	3300 - 2500	Broad, Strong
C-H stretch (Aromatic)	3100 - 3000	Medium to Weak
C=O stretch (Carboxylic acid)	1710 - 1680	Strong
C=C stretch (Aromatic)	1600 - 1450	Medium to Weak
C-O stretch (Carboxylic acid)	1320 - 1210	Strong
O-H bend (Carboxylic acid)	960 - 900	Broad, Medium

Note: The C=O stretching frequency is lowered due to conjugation with the aromatic ring.[5][8]

UV-Vis Absorption and Fluorescence Spectroscopy

2,1,3-Benzothiadiazole derivatives are known for their interesting photophysical properties, which are often characterized by intramolecular charge transfer (ICT) from the benzene ring to the electron-deficient thiadiazole moiety. This results in a large Stokes shift, which is the difference between the absorption and emission maxima.[3][4]

Table 4: UV-Vis Absorption and Fluorescence Data for a 2,1,3-Benzothiadiazole Carboxylic Acid Derivative in DMF [3]

Parameter	Value
Absorption Maximum (λabs)	~385 nm
Emission Maximum (λem)	502 nm
Stokes Shift	~6050 cm⁻¹ (117 nm)

The photophysical properties of these compounds are often highly dependent on the solvent polarity, a phenomenon known as solvatochromism. In more polar solvents, the emission maximum typically shifts to longer wavelengths (a red-shift) due to the stabilization of the more polar excited state.[9]

Experimental Protocols

This section provides detailed methodologies for the key spectroscopic experiments.

NMR Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Materials:

• 2,1,3-Benzothiadiazole-4-carboxylic acid

• Deuterated solvent (e.g., DMSO-d₆, CDCl₃)

• NMR tubes (5 mm)

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of 2,1,3-Benzothiadiazole-4-carboxylic acid in 0.5-0.7 mL of a suitable deuterated solvent in a clean, dry NMR tube. Ensure the sample is fully dissolved; gentle warming or sonication may be required. Due to the carboxylic acid group, DMSO-d₆ is often a good choice for solubility.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune the probe for both ¹H and ¹³C frequencies.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: spectral width of 12-16 ppm, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds, and 16-64 scans.

  • Process the data by applying a Fourier transform, phase correction, and baseline correction.

  • Reference the spectrum to the residual solvent peak (e.g., DMSO-d₆ at 2.50 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: spectral width of 200-250 ppm, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

  • Process the data similarly to the ¹H spectrum and reference it to the solvent peak (e.g., DMSO-d₆ at 39.52 ppm).

FTIR Spectroscopy

Objective: To identify the functional groups in 2,1,3-Benzothiadiazole-4-carboxylic acid.

Materials:

• 2,1,3-Benzothiadiazole-4-carboxylic acid

• Potassium bromide (KBr), IR grade

• Agate mortar and pestle

• Pellet press

• FTIR spectrometer

Procedure (KBr Pellet Method): [10][11]

• Sample Preparation:

  • Thoroughly dry the KBr powder in an oven to remove any moisture.

  • In an agate mortar, grind 1-2 mg of 2,1,3-Benzothiadiazole-4-carboxylic acid to a fine powder.

  • Add approximately 100-200 mg of the dried KBr to the mortar.

  • Gently but thoroughly mix the sample and KBr with the pestle until a homogeneous mixture is obtained.

• Pellet Formation:

  • Transfer a portion of the mixture to the pellet die.

  • Place the die in a hydraulic press and apply pressure (typically 8-10 tons) for a few minutes to form a transparent or translucent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of a blank KBr pellet.

  • Acquire the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

UV-Vis and Fluorescence Spectroscopy

Objective: To determine the absorption and emission properties of 2,1,3-Benzothiadiazole-4-carboxylic acid and investigate its solvatochromic behavior.

Materials:

• 2,1,3-Benzothiadiazole-4-carboxylic acid

• Spectroscopic grade solvents of varying polarity (e.g., hexane, toluene, dichloromethane, acetonitrile, ethanol, DMF)

• UV-Vis spectrophotometer

• Fluorometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Solution Preparation:

  • Prepare a stock solution of 2,1,3-Benzothiadiazole-4-carboxylic acid in a suitable solvent (e.g., DMF) at a concentration of approximately 1 mM.

  • Prepare a series of dilute solutions (e.g., 1-10 µM) in the different solvents of interest by serial dilution from the stock solution. The final absorbance at the λmax should ideally be between 0.1 and 1.0 for absorption measurements and below 0.1 for fluorescence measurements to avoid inner filter effects.

• UV-Vis Absorption Measurement:

  • Record the absorption spectrum of each solution from approximately 250 nm to 600 nm using the respective pure solvent as a blank.

  • Determine the wavelength of maximum absorption (λabs).

• Fluorescence Emission Measurement:

  • Excite each sample at its λabs.

  • Record the emission spectrum over a wavelength range starting from about 10 nm above the excitation wavelength to the near-infrared region (e.g., 400 nm to 700 nm).

  • Determine the wavelength of maximum emission (λem).

• Data Analysis:

  • Calculate the Stokes shift in both nanometers (nm) and wavenumbers (cm⁻¹).

  • Plot the absorption and emission maxima as a function of solvent polarity parameters (e.g., Lippert-Mataga plots) to analyze the solvatochromic effects.

Experimental Workflow and Data Interpretation

The spectroscopic characterization of 2,1,3-Benzothiadiazole-4-carboxylic acid follows a logical workflow designed to provide a comprehensive understanding of its structure and photophysical properties.

Caption: Workflow for the spectroscopic characterization of 2,1,3-Benzothiadiazole-4-carboxylic acid.

This workflow begins with the synthesis and purification of the compound. The initial structural confirmation is typically performed using NMR spectroscopy, while FTIR is used to verify the presence of key functional groups. Subsequently, UV-Vis and fluorescence spectroscopy are employed to investigate the photophysical properties. The data from all techniques are then integrated to build a complete profile of the molecule's structure and behavior.

Conclusion

This technical guide has provided a detailed overview of the spectroscopic properties of 2,1,3-Benzothiadiazole-4-carboxylic acid. While specific experimental data for the 4-carboxylic acid isomer is not extensively available in the public domain, the information from closely related derivatives, in conjunction with the general principles of spectroscopy, allows for a robust characterization. The presented experimental protocols offer a clear roadmap for researchers to obtain high-quality spectroscopic data for this and similar compounds. A comprehensive understanding of the spectroscopic properties is paramount for the rational design and application of 2,1,3-benzothiadiazole-based molecules in the fields of materials science and drug discovery.

References

• 1. arkat-usa.org [arkat-usa.org]
• 2. researchgate.net [researchgate.net]
• 3. Unravelling the photobehavior of a 2,1,3-benzothiadiazole-based HOF and its molecular units: experimental and theoretical insights into their spectros ... - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D4TC01368A [pubs.rsc.org]
• 4. 3529-57-5 CAS MSDS (2,1,3-BENZOTHIADIAZOLE-4-CARBOXYLIC ACID) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. 20.8 Spectroscopy of Carboxylic Acids and Nitriles - Organic Chemistry | OpenStax [openstax.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Controlling the fluorescence quantum yields of benzothiazole-difluoroborates by optimal substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. scienceijsar.com [scienceijsar.com]
• 10. How Do You Prepare Kbr Pellets For Observation? Master The Definitive Method For Clear Ftir Spectra - Kintek Solution [kindle-tech.com]
• 11. shimadzu.com [shimadzu.com]

An In-depth Technical Guide to the Solubility of 2,1,3-Benzothiadiazole-4-carboxylic Acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2,1,3-Benzothiadiazole-4-carboxylic acid, a key heterocyclic compound of interest in pharmaceutical and materials science research. Due to the limited availability of precise quantitative solubility data in publicly accessible literature, this document focuses on qualitative solubility, relevant physicochemical properties, and detailed experimental protocols for determining solubility.

Core Concepts and Physicochemical Properties

2,1,3-Benzothiadiazole-4-carboxylic acid is a bicyclic aromatic compound featuring a benzene ring fused to a thiadiazole ring, with a carboxylic acid substituent. Its molecular structure, combining a polar carboxylic acid group with a larger, less polar benzothiadiazole core, dictates its solubility behavior in various organic solvents. The interplay between the hydrogen-bonding capabilities of the carboxylic acid and the overall molecular size and aromaticity governs its dissolution profile.

A derivative, 3-(2,1,3-Benzothiadiazol-4-ylsulfonylamino)oxolane-3-carboxylic acid, has been noted to be soluble in Dimethyl Sulfoxide (DMSO) and slightly soluble in water[1]. This suggests that 2,1,3-Benzothiadiazole-4-carboxylic acid itself is likely to exhibit good solubility in highly polar aprotic solvents like DMSO. The parent compound, 1,2,3-benzothiadiazole, is described as being soluble in organic solvents[2].

Table 1: Physicochemical Properties of 2,1,3-Benzothiadiazole-4-carboxylic acid

Property	Value	Reference
Molecular Formula	C₇H₄N₂O₂S	[3][4]
Molecular Weight	180.18 g/mol	[3][4]
Melting Point	145.5 °C	[3]
Boiling Point	368.7 °C at 760 mmHg	[3]
Density	1.608 g/cm³	[3]
pKa	Data not available
LogP (XLogP3)	1.38950	[3]

Qualitative Solubility Profile

Table 2: Inferred Qualitative Solubility of 2,1,3-Benzothiadiazole-4-carboxylic acid

Solvent	Predicted Solubility	Rationale
Dimethyl Sulfoxide (DMSO)	Soluble	Highly polar aprotic solvent, capable of strong hydrogen bond acceptance. A derivative is known to be soluble in DMSO[1].
Methanol	Likely Soluble	Polar protic solvent that can act as both a hydrogen bond donor and acceptor, facilitating interaction with the carboxylic acid group.
Ethanol	Likely Soluble	Similar to methanol, but its slightly lower polarity may result in comparatively lower solubility.
Acetone	Moderately Soluble	Aprotic solvent with a significant dipole moment, likely to dissolve the compound to a moderate extent.
Dichloromethane (DCM)	Sparingly Soluble	Lower polarity compared to the other solvents, may be less effective at solvating the polar carboxylic acid group.
Water	Slightly to Sparingly Soluble	The presence of the carboxylic acid group provides some hydrophilicity, but the larger hydrophobic benzothiadiazole moiety is expected to limit aqueous solubility.

Experimental Protocol for Solubility Determination

The following section outlines a detailed methodology for the quantitative determination of 2,1,3-Benzothiadiazole-4-carboxylic acid solubility in various organic solvents. This protocol is a composite of standard laboratory practices for solubility assessment.

Materials and Equipment

• 2,1,3-Benzothiadiazole-4-carboxylic acid (solid)

• Selected organic solvents (e.g., DMSO, Methanol, Ethanol, Acetone)

• Analytical balance (± 0.1 mg)

• Vials with screw caps

• Thermostatic shaker or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE)

Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 2,1,3-Benzothiadiazole-4-carboxylic acid to a series of vials, each containing a known volume of a specific organic solvent.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C) and agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand undisturbed for a short time to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant using a pipette.

  • Filter the collected supernatant through a syringe filter to remove any undissolved solid particles.

• Quantification by HPLC:

  • Prepare a series of standard solutions of 2,1,3-Benzothiadiazole-4-carboxylic acid of known concentrations in the respective organic solvent.

  • Generate a calibration curve by injecting the standard solutions into the HPLC system and plotting the peak area against concentration.

  • Inject the filtered sample supernatant into the HPLC system under the same conditions.

  • Determine the concentration of the solute in the sample by comparing its peak area to the calibration curve.

• Calculation of Solubility:

  • The solubility is the concentration of the solute in the saturated solution, as determined by HPLC.

  • Express the solubility in appropriate units, such as g/L or mol/L.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the solubility determination experiment.

References

• 1. Buy 3-(2,1,3-Benzothiadiazol-4-ylsulfonylamino)oxolane-3-carboxylic acid [smolecule.com]
• 2. 1,2,3-Benzothiadiazole - Wikipedia [en.wikipedia.org]
• 3. echemi.com [echemi.com]
• 4. 2,1,3-benzothiadiazole-4-carboxylic acid AldrichCPR [sigmaaldrich.com]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of 2,1,3-Benzothiadiazole-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2,1,3-Benzothiadiazole-4-carboxylic acid. Due to the limited availability of direct experimental spectra for this specific compound in the public domain, this guide presents a combination of experimental data for the parent molecule, 2,1,3-Benzothiadiazole, and predicted spectral data for the carboxylic acid derivative based on established principles of NMR spectroscopy.

Chemical Structure and Atom Numbering

The structure of 2,1,3-Benzothiadiazole-4-carboxylic acid with the IUPAC numbering scheme used for NMR assignments is shown below. This numbering is crucial for the correct assignment of signals in the NMR spectra.

Figure 1: Chemical structure of 2,1,3-Benzothiadiazole-4-carboxylic acid.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum of 2,1,3-Benzothiadiazole-4-carboxylic acid is based on the known spectrum of the parent compound, 2,1,3-Benzothiadiazole, with expected shifts due to the introduction of the carboxylic acid group. The carboxylic acid proton is expected to appear as a broad singlet at a significantly downfield chemical shift, a characteristic feature for this functional group.

Table 1: Predicted ¹H NMR Data for 2,1,3-Benzothiadiazole-4-carboxylic acid in DMSO-d₆

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-5	~7.8 - 8.0	d	~7 - 9
H-6	~7.6 - 7.8	t	~7 - 9
H-7	~8.0 - 8.2	d	~7 - 9
COOH	~13.0	br s	-

Note: These are predicted values and may vary from experimental results. The aromatic protons will form an AMX or a more complex spin system.

Predicted ¹³C NMR Spectral Data

The predicted ¹³C NMR spectrum is also derived from data for the parent benzothiadiazole, with the expected shifts for the carbons of the carboxylic acid group and the influence of this substituent on the aromatic ring carbons. The carbonyl carbon of the carboxylic acid is a key diagnostic signal, appearing in the downfield region of the spectrum.

Table 2: Predicted ¹³C NMR Data for 2,1,3-Benzothiadiazole-4-carboxylic acid in DMSO-d₆

Carbon	Predicted Chemical Shift (δ, ppm)
C-4	~130 - 135
C-5	~125 - 130
C-6	~128 - 132
C-7	~120 - 125
C-3a	~150 - 155
C-7a	~150 - 155
COOH	~165 - 170

Note: These are predicted values and may vary from experimental results.

Experimental Protocol for NMR Spectroscopy

The following is a general protocol for acquiring high-quality ¹H and ¹³C NMR spectra of a small organic molecule like 2,1,3-Benzothiadiazole-4-carboxylic acid.

4.1. Sample Preparation

• Solvent Selection: Choose a suitable deuterated solvent in which the analyte is soluble. Dimethyl sulfoxide-d₆ (DMSO-d₆) is a common choice for carboxylic acids due to its ability to dissolve polar compounds and the downfield shift of the residual proton signal, which minimizes overlap with analyte signals. Other potential solvents include methanol-d₄ or acetone-d₆.

• Sample Weighing: Accurately weigh approximately 5-10 mg of 2,1,3-Benzothiadiazole-4-carboxylic acid for ¹H NMR and 20-50 mg for ¹³C NMR.

• Dissolution: Dissolve the weighed sample in 0.5-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a clean, dry 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for chemical shift referencing (δ = 0.00 ppm). Modern NMR spectrometers can also reference the spectra to the residual solvent peak.

4.2. Instrument Setup and Data Acquisition

• Spectrometer: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

• Tuning and Shimming: Insert the sample into the spectrometer probe. Tune and match the probe to the correct frequency and then perform shimming to optimize the magnetic field homogeneity, which is crucial for obtaining sharp spectral lines.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-15 ppm).

  • Use a standard pulse sequence (e.g., zg30).

  • Set the number of scans (e.g., 16-64) to achieve an adequate signal-to-noise ratio.

  • Set the relaxation delay (D1) to be at least 1-2 seconds to allow for full relaxation of the protons.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).

  • Use a proton-decoupled pulse sequence (e.g., zgpg30) to simplify the spectrum by removing C-H coupling.

  • A larger number of scans will be required (e.g., 1024 or more) due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus.

  • The relaxation delay (D1) should be set to at least 2 seconds.

4.3. Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Reference the spectrum to the internal standard (TMS at 0.00 ppm) or the residual solvent peak.

• Integration: Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons corresponding to each signal.

• Peak Picking: Identify the chemical shift of each peak in both the ¹H and ¹³C spectra.

Logical Workflow for NMR Analysis

The general workflow for NMR analysis, from sample preparation to final data interpretation, can be visualized as follows:

Figure 2: A simplified workflow for NMR spectroscopy.

Conclusion

The Photophysical Landscape of Substituted Benzothiadiazoles: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The 2,1,3-benzothiadiazole (BTD) scaffold has emerged as a privileged heterocyclic motif in the design of fluorescent probes and therapeutic agents. Its inherent electron-accepting nature, coupled with the facile tunability of its photophysical and biological properties through substitution, has positioned BTD derivatives at the forefront of research in materials science, bioimaging, and drug discovery. This technical guide provides a comprehensive overview of the photophysical characterization of substituted benzothiadiazoles, detailing experimental protocols and summarizing key quantitative data to aid researchers in this dynamic field.

Core Photophysical Properties of Substituted Benzothiadiazoles

The photophysical characteristics of benzothiadiazole derivatives are intricately linked to their molecular structure, particularly the nature and position of substituent groups on the BTD core. These substitutions modulate the intramolecular charge transfer (ICT) character of the molecule, profoundly influencing its absorption and emission properties.

Quantitative Photophysical Data

The following tables summarize the key photophysical data for representative classes of substituted benzothiadiazoles, providing a comparative overview of their performance in various solvent environments.

Table 1: Photophysical Data of 4-N-Substituted Benzothiadiazoles [1][2]

Compound	Solvent	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Quantum Yield (Φ_F)
4-amino-BTD	Toluene	430	542	0.61
Dichloromethane	440	575	0.38
Methanol	438	612	0.04
4-(dimethylamino)-BTD	Toluene	458	563	0.44
Dichloromethane	465	592	0.25
Methanol	464	636	0.01
4-(phenylamino)-BTD	Toluene	445	551	0.55
Dichloromethane	453	580	0.35
Methanol	452	622	0.02

Table 2: Photophysical Data of Indazole-Benzothiadiazole Push-Pull Molecules

Compound	Solvent	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Quantum Yield (Φ_F)
Indazole-BTD (2)	Dichloromethane	450	530	0.92
N1-methyl-indazole-BTD (3)	Dichloromethane	455	551	0.96
N2-methyl-indazole-BTD (4)	Dichloromethane	480	584	0.77

Table 3: Photophysical Data of Donor-Acceptor-Donor (D-A-D) Type Benzothiadiazoles [3][4][5][6][7]

Donor Unit	Solvent	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Stokes Shift (nm)
Thiophene	DMSO	324, 390	530	140
Bithiophene	DMSO	335, 435	560	125
Carbazole	Toluene	410	550	140

Experimental Protocols for Photophysical Characterization

Accurate and reproducible photophysical characterization is paramount for understanding the structure-property relationships of substituted benzothiadiazoles. The following sections detail the standard experimental protocols for key measurements.

UV-Visible Absorption Spectroscopy

Objective: To determine the wavelength(s) of maximum absorption (λ_abs) and the molar extinction coefficient (ε) of a benzothiadiazole derivative.

Instrumentation: A dual-beam UV-Vis spectrophotometer.

Protocol:

• Instrument Initialization: Turn on the spectrophotometer and allow the lamps to warm up for at least 15-30 minutes to ensure stable output.[8][9][10]

• Sample Preparation: Prepare a stock solution of the benzothiadiazole derivative in a high-purity spectroscopic grade solvent at a known concentration (typically in the range of 10⁻⁵ to 10⁻⁶ M). From the stock solution, prepare a series of dilutions.

• Blank Measurement: Fill a quartz cuvette with the pure solvent to be used for the sample measurement. Place the cuvette in the sample holder and record a baseline spectrum. This will be subtracted from the sample spectrum to correct for solvent absorption and any instrumental drift.[8][9]

• Sample Measurement: Rinse the cuvette with the sample solution and then fill it with the sample. Place the cuvette in the sample holder.

• Data Acquisition: Scan a range of wavelengths (e.g., 200-800 nm) to obtain the absorption spectrum. The absorbance should ideally be in the range of 0.1 to 1.0 for optimal accuracy.

• Data Analysis: Identify the wavelength of maximum absorbance (λ_abs). Calculate the molar extinction coefficient (ε) using the Beer-Lambert law: A = εcl, where A is the absorbance at λ_abs, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm).

Steady-State Fluorescence Spectroscopy

Objective: To determine the excitation and emission spectra, and the fluorescence quantum yield (Φ_F) of a benzothiadiazole derivative.

Instrumentation: A spectrofluorometer equipped with an excitation source (e.g., Xenon lamp), excitation and emission monochromators, and a detector (e.g., photomultiplier tube).

Protocol:

• Instrument and Sample Preparation: Prepare a dilute solution of the benzothiadiazole derivative in a spectroscopic grade solvent. The absorbance of the solution at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.[11]

• Excitation Spectrum: Set the emission monochromator to the wavelength of maximum fluorescence emission and scan the excitation monochromator over a range of wavelengths. The resulting spectrum should resemble the absorption spectrum.

• Emission Spectrum: Set the excitation monochromator to the wavelength of maximum absorption and scan the emission monochromator to longer wavelengths.

• Fluorescence Quantum Yield (Relative Method):

  • Select a standard fluorophore with a known quantum yield that absorbs and emits in a similar spectral region as the sample.

  • Measure the absorbance of both the standard and the sample at the same excitation wavelength, ensuring the absorbance is below 0.1.

  • Record the integrated fluorescence intensity (the area under the emission curve) for both the standard and the sample under identical experimental conditions (excitation wavelength, slit widths).

  • Calculate the quantum yield of the sample (Φ_x) using the following equation: Φ_x = Φ_st * (I_x / I_st) * (A_st / A_x) * (n_x² / n_st²) where:

    • Φ_st is the quantum yield of the standard.

    • I is the integrated fluorescence intensity.

    • A is the absorbance at the excitation wavelength.

    • n is the refractive index of the solvent.

    • Subscripts 'x' and 'st' refer to the sample and standard, respectively.

Time-Resolved Fluorescence Spectroscopy

Objective: To determine the fluorescence lifetime (τ) of a benzothiadiazole derivative.

Instrumentation: A time-correlated single-photon counting (TCSPC) system, including a pulsed light source (e.g., picosecond laser diode or Ti:Sapphire laser), a fast detector (e.g., microchannel plate photomultiplier tube or single-photon avalanche diode), and TCSPC electronics.[12][13][14][15][16]

Protocol:

• Instrument Setup: Set up the TCSPC system according to the manufacturer's instructions. The repetition rate of the laser should be set to allow for the full decay of the fluorescence before the next pulse arrives.[13][15][16]

• Instrument Response Function (IRF): Measure the IRF of the system by using a scattering solution (e.g., a dilute solution of non-dairy creamer or Ludox) in place of the sample. The IRF represents the time profile of the excitation pulse as measured by the detection system.

• Sample Measurement: Replace the scattering solution with the sample solution. The concentration should be low enough to avoid aggregation and re-absorption effects.

• Data Acquisition: Acquire the fluorescence decay data until a sufficient number of photon counts are collected in the peak channel (typically >10,000 counts) to ensure good statistical accuracy.

• Data Analysis: Deconvolute the instrument response function from the measured fluorescence decay curve using appropriate fitting software. The fluorescence decay is typically fitted to a single or multi-exponential decay function to obtain the fluorescence lifetime(s).

Signaling Pathways and Experimental Workflows

Substituted benzothiadiazoles have shown significant promise in drug development, particularly in oncology. Their mechanism of action often involves the modulation of key cellular signaling pathways.

PI3K/AKT/mTOR Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/AKT/mammalian target of rapamycin (mTOR) pathway is a crucial intracellular signaling cascade that regulates cell growth, proliferation, survival, and metabolism.[17][18][19][20] Dysregulation of this pathway is a hallmark of many cancers. Certain benzothiadiazole derivatives have been identified as inhibitors of PI3K, thereby blocking the downstream signaling cascade and inducing apoptosis in cancer cells.[21][22]

Caption: PI3K/AKT/mTOR signaling pathway with inhibition by a benzothiadiazole derivative.

RhoGDI/JNK Signaling Pathway

The Rho GDP-dissociation inhibitor (RhoGDI) and c-Jun N-terminal kinase (JNK) signaling pathways are involved in regulating cell proliferation, apoptosis, and migration.[23][24][25][26] Some benzothiadiazole derivatives have been shown to downregulate RhoGDI, leading to the activation of the JNK signaling pathway and subsequent apoptosis in cancer cells.

Caption: RhoGDI/JNK signaling pathway showing downregulation of RhoGDI by a benzothiadiazole derivative.

Experimental Workflow for Photophysical Characterization

The logical flow of experiments for characterizing a novel substituted benzothiadiazole is crucial for a comprehensive understanding of its properties.

Caption: A typical experimental workflow for the photophysical characterization of a novel benzothiadiazole derivative.

This guide provides a foundational understanding of the photophysical characterization of substituted benzothiadiazoles. By following the detailed protocols and utilizing the summarized data and workflow diagrams, researchers can effectively explore the potential of this versatile class of molecules in their respective fields.

References

• 1. Photophysical characterization and fluorescence cell imaging applications of 4-N-substituted benzothiadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photophysical characterization and fluorescence cell imaging applications of 4-N-substituted benzothiadiazoles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Photophysical and redox properties of new donor-acceptor-donor (DAD) compounds containing benzothiadiazole (A) and dimethyldihydroacridine (D) units: a combined experimental and theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Photophysical and redox properties of new donor–acceptor–donor (DAD) compounds containing benzothiadiazole (A) and dimethyldihydroacridine (D) units: a combined experimental and theoretical study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. cbic.yale.edu [cbic.yale.edu]
• 10. The Operating Manual for UV-Vis Spectrophotometer | Universal Lab Blog [universallab.org]
• 11. horiba.com [horiba.com]
• 12. 2.4. Time-Correlated Single Photon Counting [bio-protocol.org]
• 13. Time-correlated single photon counting (TCSPC) [uniklinikum-jena.de]
• 14. bhu.ac.in [bhu.ac.in]
• 15. TCSPC - What is Time-Correlated Single Photon Counting? - Edinburgh Instruments [edinst.com]
• 16. photon-force.com [photon-force.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. creative-diagnostics.com [creative-diagnostics.com]
• 20. researchgate.net [researchgate.net]
• 21. Design, Synthesis and Biological Evaluation of Novel Benzothiazole Derivatives as Selective PI3Kβ Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. RhoGDI signaling provides targets for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 24. journals.physiology.org [journals.physiology.org]
• 25. RhoGDI deficiency induces constitutive activation of Rho GTPases and COX-2 pathways in association with breast cancer progression - PMC [pmc.ncbi.nlm.nih.gov]
• 26. mdpi.com [mdpi.com]

A Comprehensive Technical Guide to the Thermal Stability of Benzothiadiazole Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzothiadiazole and its derivatives are a pivotal class of heterocyclic compounds, integral to the advancement of organic electronics, medicinal chemistry, and materials science. Their unique electron-accepting nature and rigid molecular structure contribute to desirable photophysical and electronic properties. However, for applications in fields such as organic photovoltaics, organic light-emitting diodes (OLEDs), and pharmaceuticals, a thorough understanding of their thermal stability is paramount. High thermal stability is crucial for ensuring the longevity, reliability, and processability of materials and active pharmaceutical ingredients. This guide provides an in-depth analysis of the thermal stability of benzothiadiazole compounds, detailing experimental methodologies for its assessment, presenting a compilation of thermal decomposition data, and illustrating the key analytical workflows.

Core Concepts in Thermal Stability Analysis

The thermal stability of a compound refers to its resistance to decomposition at elevated temperatures. For benzothiadiazole derivatives, this is a critical parameter that dictates their suitability for various applications. The primary techniques employed to evaluate thermal stability are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

• Thermogravimetric Analysis (TGA): This technique measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. The output is a thermogram, a plot of mass versus temperature, from which the onset of decomposition, the temperature of maximum weight loss, and the residual mass can be determined.

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. It is used to determine melting points, glass transitions, and enthalpies of fusion, providing complementary information to TGA about the physical and chemical changes occurring in the material.

Data on Thermal Stability of Benzothiadiazole Compounds

The thermal stability of benzothiadiazole derivatives is significantly influenced by their molecular structure, including the nature and position of substituents on the benzothiadiazole core and any appended aromatic or aliphatic groups. The following table summarizes key thermal stability data for a selection of benzothiadiazole compounds reported in the literature.

Compound Name/Description	Decomposition Onset (Td, 5% weight loss) (°C)	Melting Point (Tm) (°C)	Analytical Method	Reference(s)
4,7-diphenyl-2,1,3-benzothiadiazole (P2-BTD)	260	131-133	TGA/DSC
4,7-bis(4-(trimethylsilyl)phenyl)-2,1,3-benzothiadiazole ((TMS-P)2-BTD)	330	151	TGA/DSC
Poly[2,7-(9,9-dioctyl-fluorene)-alt-5,5-(4,7-di(2-thienyl)-2,1,3-benzothiadiazole)] (PFDTBT)	>450	Not observed	TGA	[1]
Copolymers with fluorene-di-2-thienyl-2,1,3-benzothiadiazole units	>450	Not observed	TGA	[1]
4-(1-(4-(9H-carbazol-9-yl)phenyl)-1H-1,2,3-triazol-4-yl)benzo[c][2][3][4]thiadiazole (BT-SCC)	391	83 (Tg), 100-102	TGA/DSC	[5]
4,7-di(9H-carbazol-9-yl)benzo[c][2][3][4]thiadiazole	>400	-	TGA
Annulated benzothiadiazole derivatives (FBTSCN-IDT and BTSCN-IDT)	>350	Not observed	TGA	[6]

Experimental Protocols

Detailed and consistent experimental procedures are critical for obtaining reliable and comparable thermal stability data. Below are generalized protocols for TGA and DSC analysis of benzothiadiazole compounds.

Thermogravimetric Analysis (TGA) Protocol

• Sample Preparation:

  • Ensure the sample is dry and free of residual solvent.

  • Weigh approximately 5-10 mg of the benzothiadiazole compound into a clean, tared TGA crucible (typically alumina or platinum).

  • For polymeric samples, a small, representative piece of film or powder can be used.

• Instrument Setup:

  • Place the sample crucible and an empty reference crucible into the TGA instrument.

  • Purge the furnace with an inert gas (typically nitrogen or argon) at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an oxygen-free environment. For oxidative stability studies, a controlled flow of air or oxygen is used.

  • Set the initial temperature to ambient (e.g., 25 °C).

• Thermal Program:

  • Heat the sample from the initial temperature to a final temperature (e.g., 600-800 °C) at a constant heating rate, typically 10 °C/min.

  • Record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the percentage of initial mass versus temperature.

  • Determine the onset decomposition temperature (Td), often defined as the temperature at which 5% weight loss occurs.

  • Identify the temperature(s) of maximum rate of weight loss from the derivative of the TGA curve (DTG).

  • Note the percentage of residual mass at the final temperature.

Differential Scanning Calorimetry (DSC) Protocol

• Sample Preparation:

  • Accurately weigh 2-5 mg of the benzothiadiazole compound into a clean, tared DSC pan (typically aluminum).

  • Hermetically seal the pan to prevent volatilization of the sample.

• Instrument Setup:

  • Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at a low temperature (e.g., 0 °C or 25 °C).

  • Heat the sample to a temperature above its expected melting point at a controlled rate, typically 10 °C/min.

  • Hold the sample at this temperature for a few minutes to erase its thermal history.

  • Cool the sample back to the initial temperature at a controlled rate (e.g., 10 °C/min).

  • Perform a second heating scan under the same conditions as the first. This second scan is often used for data analysis as it provides information on the intrinsic material properties after erasing the thermal history.

• Data Analysis:

  • Plot the heat flow versus temperature.

  • Identify endothermic events (e.g., melting) and exothermic events (e.g., crystallization).

  • Determine the melting temperature (Tm) from the peak of the melting endotherm.

  • Determine the glass transition temperature (Tg) as a step change in the baseline of the thermogram, if applicable.

  • Calculate the enthalpy of fusion (ΔHf) by integrating the area under the melting peak.

Visualization of Analytical Workflows and Decomposition Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of thermal stability analysis and a plausible thermal decomposition pathway for a representative benzothiadiazole-containing polymer.

Experimental Workflow for Thermal Stability Analysis

Proposed Thermal Decomposition Pathway

Conclusion

The thermal stability of benzothiadiazole compounds is a critical factor influencing their performance and applicability in advanced materials and pharmaceuticals. This guide has provided a comprehensive overview of the principles and methodologies for assessing thermal stability, primarily through TGA and DSC. The compiled data highlights that the thermal decomposition of these compounds generally occurs at temperatures above 300 °C, with stability being highly dependent on the molecular architecture. The provided experimental protocols and workflow diagrams serve as a practical resource for researchers in the field. Further investigations, particularly utilizing hyphenated techniques like TGA-MS, are essential for elucidating the precise decomposition mechanisms and products for a wider range of benzothiadiazole derivatives, which will in turn enable the rational design of even more robust and high-performance materials.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. d-nb.info [d-nb.info]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for Metal Ion Detection Using Benzothiadiazole-Based Sensors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of benzothiadiazole-based fluorescent sensors in the detection of various metal ions. The inherent photophysical properties of the benzothiadiazole core make it an excellent building block for developing highly sensitive and selective chemosensors.[1]

Introduction to Benzothiadiazole-Based Sensors

2,1,3-Benzothiadiazole (BTD) is a versatile heterocyclic fluorophore widely utilized in the design of optical sensing devices.[1] BTD derivatives have been successfully employed as chromogenic and fluorogenic sensors for a range of analytes, including metal cations.[1] The sensing mechanism of these probes often relies on processes such as photoinduced electron transfer (PET), intramolecular charge transfer (ICT), and chelation-enhanced fluorescence (CHEF), leading to observable changes in their absorption or emission spectra upon binding with a target metal ion. These changes can manifest as fluorescence "turn-on" (enhancement), "turn-off" (quenching), or ratiometric shifts, allowing for the qualitative and quantitative determination of the metal ion concentration.[2][3][4]

Applications in Metal Ion Detection

Benzothiadiazole-based sensors have demonstrated high selectivity and sensitivity for a variety of metal ions that are significant in biological and environmental systems. These include, but are not limited to, zinc (Zn²⁺), iron (Fe³⁺), copper (Cu²⁺), nickel (Ni²⁺), aluminum (Al³⁺), chromium (Cr³⁺), and gallium (Ga³⁺).[2][4][5][6] The ability to detect these ions is crucial for understanding their roles in biological processes, diagnosing diseases, and monitoring environmental contamination.

Quantitative Data Summary

The following tables summarize the performance of several recently developed benzothiadiazole-based sensors for the detection of various metal ions.

Table 1: Performance of Benzothiadiazole-Based Sensors for Divalent Metal Ions

Sensor Name/Reference	Target Ion	Response Type	Limit of Detection (LOD)	Binding Stoichiometry (Sensor:Ion)	Solvent System
Compound-1[2]	Zn²⁺	Ratiometric & "Turn-on"	0.25 ppm	2:1	DMSO/CHCl₃ (50:50, v/v)
Compound-1[2]	Cu²⁺	Colorimetric & "Turn-off"	0.34 ppm	2:1	DMSO/CHCl₃ (50:50, v/v)
Compound-1[2]	Ni²⁺	Colorimetric & "Turn-off"	0.30 ppm	2:1	DMSO/CHCl₃ (50:50, v/v)
BIPP[3][7]	Zn²⁺	"Turn-on"	2.36 x 10⁻⁸ M	8:2	ACN/H₂O (8:2, v/v)
L1/L2[8]	Zn²⁺	"Turn-on"	Not Specified	Not Specified	Acetonitrile/HEPES buffer

Table 2: Performance of Benzothiadiazole-Based Sensors for Trivalent Metal Ions

Sensor Name/Reference	Target Ion	Response Type	Limit of Detection (LOD)	Binding Stoichiometry (Sensor:Ion)	Solvent System
JXUST-3[5]	Al³⁺	"Turn-off"	0.055 µM	Not Specified	Not Specified
JXUST-3[5]	Cr³⁺	"Turn-off"	0.049 µM	Not Specified	Not Specified
JXUST-3[5]	Fe³⁺	"Turn-off"	0.056 µM	Not Specified	Not Specified
JXUST-11[6][9]	Al³⁺	"Turn-on"	2.9 ppm	Not Specified	Not Specified
JXUST-11[6][9]	Ga³⁺	"Turn-on"	10.2 ppm	Not Specified	Not Specified
Sensor 1[4]	Fe³⁺	"Turn-off"	8.43 µM	1:1	Aqueous solution
Sensor 2[4]	Fe³⁺	"Turn-off"	5.86 µM	1:1	Aqueous solution
Naphthalimide-benzothiazole[10]	Fe³⁺	"Turn-off"	1.05 µM	Not Specified	Not Specified

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the general signaling mechanisms and a typical experimental workflow for metal ion detection using benzothiadiazole-based fluorescent sensors.

Caption: Signaling pathway for a "turn-on" benzothiadiazole-based sensor.

Caption: Signaling pathway for a "turn-off" benzothiadiazole-based sensor.

Caption: A generalized experimental workflow for metal ion detection.

Experimental Protocols

The following are generalized protocols for the synthesis of a benzothiadiazole-based sensor and its application in metal ion detection, based on methodologies reported in the literature.

Protocol 1: Synthesis of a Benzothiadiazole-Based Metal-Organic Framework (MOF) Sensor (Example based on MOF-1)

This protocol is adapted from the synthesis of a Zn(II) metal-organic framework for the detection of an anthrax biomarker, which illustrates the general principles of MOF sensor synthesis.[11]

Materials:

• 4,7-di(4-pyridyl)-2,1,3-benzothiadiazole (DPBT)

• 2,6-naphthalenedicarboxylic acid (2,6-NDA)

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• Nitric acid (HNO₃, 2 M)

• N,N-Dimethylformamide (DMF)

• Deionized water (H₂O)

• Acetonitrile (CH₃CN)

• Teflon-lined autoclave

Procedure:

• In a Teflon vessel, combine DPBT (2.9 mg, 0.010 mmol), 2,6-NDA (2.16 mg, 0.010 mmol), and Zn(NO₃)₂·6H₂O (11.90 mg, 0.04 mmol).[11]

• Add a solvent mixture of DMF, H₂O, and CH₃CN in a 3:4:1 volume ratio.[11]

• Add 2 drops of 2 M HNO₃ to the mixture.[11]

• Sonicate the mixture for 30 minutes to ensure homogeneity.[11]

• Seal the Teflon vessel in a stainless steel autoclave and heat it to 100°C for 24 hours.[11]

• After cooling to room temperature, yellow rod-like crystals of the MOF-1 sensor will be formed.[11]

• Collect the crystals by filtration, wash with DMF and ethanol, and dry under vacuum.

Protocol 2: General Procedure for Metal Ion Detection using Fluorescence Spectroscopy

This protocol provides a general method for evaluating the sensing capabilities of a benzothiadiazole-based probe towards various metal ions.

Materials and Equipment:

• Stock solution of the benzothiadiazole-based sensor (e.g., 1 mM in a suitable solvent like DMSO or ACN).

• Stock solutions of various metal ion salts (e.g., 10 mM in deionized water or an appropriate solvent).

• Spectroscopic grade solvents (e.g., Acetonitrile, water, DMSO).

• Fluorometer.

• UV-Vis Spectrophotometer.

• pH meter.

• Volumetric flasks and micropipettes.

Procedure:

1. Preparation of Solutions: a. Prepare a 1.0 x 10⁻³ M stock solution of the benzothiadiazole sensor in a suitable solvent (e.g., DMSO). b. Prepare 1.0 x 10⁻² M stock solutions of the nitrate or perchlorate salts of the metal ions to be tested (e.g., Zn²⁺, Cu²⁺, Ni²⁺, Fe³⁺, Al³⁺, etc.) in deionized water or the appropriate solvent. c. Prepare a working solution of the sensor (e.g., 10 µM) in the desired solvent system for analysis (e.g., ACN/H₂O, 8:2, v/v).[3]

2. Selectivity Study: a. To a cuvette containing the sensor working solution, add a specific amount (e.g., 5 equivalents) of each metal ion stock solution. b. Record the fluorescence emission spectrum after each addition. The excitation wavelength should be determined from the absorption maximum of the sensor. c. Compare the fluorescence response of the sensor to different metal ions to determine its selectivity. A significant change in fluorescence intensity or a spectral shift in the presence of a particular metal ion indicates selectivity.

3. Titration Experiment: a. To a cuvette containing the sensor working solution, incrementally add small aliquots of the stock solution of the target metal ion. b. After each addition, gently mix the solution and record the fluorescence emission spectrum. c. Continue the additions until the fluorescence intensity reaches a plateau, indicating saturation of the sensor. d. Plot the change in fluorescence intensity against the concentration of the metal ion to determine the binding stoichiometry (e.g., using a Job's plot) and the binding constant.

4. Determination of the Limit of Detection (LOD): a. The LOD can be calculated using the formula: LOD = 3σ/k, where σ is the standard deviation of the blank measurement (sensor solution without the metal ion) and k is the slope of the linear portion of the calibration curve (fluorescence intensity vs. [metal ion]).

5. Reversibility Study (for applicable sensors): a. To the sensor-metal ion complex solution, add a strong chelating agent like EDTA.[2] b. Record the fluorescence spectrum. A return of the fluorescence to its original state (before metal ion addition) indicates that the sensor is reversible.[2]

Protocol 3: Application in Bioimaging (General Guidance)

Several benzothiadiazole-based sensors have been successfully used for detecting metal ions in living cells.[2][3]

General Steps:

• Cell Culture: Culture the desired cell line (e.g., HeLa cells) in appropriate media until they reach the desired confluence.

• Sensor Loading: Incubate the cells with a low concentration of the benzothiadiazole sensor (typically in the low micromolar range) in the cell culture medium for a specific period (e.g., 30 minutes).

• Washing: Wash the cells with phosphate-buffered saline (PBS) to remove any excess sensor.

• Metal Ion Treatment: Treat the sensor-loaded cells with the target metal ion.

• Fluorescence Microscopy: Image the cells using a fluorescence microscope with appropriate filter sets to observe the change in intracellular fluorescence, indicating the detection of the metal ion.

Note: The specific concentrations, incubation times, and imaging parameters will need to be optimized for each sensor and cell line. Cytotoxicity of the sensor should also be evaluated.

References

• 1. mdpi.com [mdpi.com]
• 2. Novel Benzothiazole-Based Highly Selective Ratiometric Fluorescent Turn-On Sensors for Zn2+ and Colorimetric Chemosensors for Zn2+, Cu2+, and Ni2+ Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Zinc ion detection using a benzothiazole-based highly selective fluorescence “turn-on” chemosensor and its real-time application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A multifunctional benzothiadiazole-based fluorescence sensor for Al3+, Cr3+ and Fe3+ - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 6. A Benzothiadiazole-Based Eu3+ Metal-Organic Framework as the Turn-On Luminescent Sensor toward Al3+ and Ga3+ with Potential Bioimaging Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Zinc ion detection using a benzothiazole-based highly selective fluorescence “turn-on” chemosensor and its real-time application - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. ias.ac.in [ias.ac.in]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis of naphthalimide-based benzothiazole as reversible fluorescent probe for the selective detection of Fe3+ ion: An experimental and computational (LOL/ ELF/ NLO/ DFT/ in silico) approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Design and Application of 2,1,3-Benzothiadiazole-4-carboxylic Acid-Based Chemosensors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the design, synthesis, and utilization of chemosensors based on the 2,1,3-benzothiadiazole-4-carboxylic acid scaffold. This class of fluorescent probes holds significant promise for the selective detection of various analytes, including metal ions and changes in pH, which are crucial in biological and pharmaceutical research.

Introduction to 2,1,3-Benzothiadiazole (BTD) Chemosensors

The 2,1,3-benzothiadiazole (BTD) core is a privileged fluorophore in the design of chemosensors due to its electron-withdrawing nature and favorable photophysical properties.[1][2] BTD-based sensors often operate on mechanisms such as Photoinduced Electron Transfer (PET), Intramolecular Charge Transfer (ICT), and Fluorescence Resonance Energy Transfer (FRET). The introduction of a carboxylic acid group at the 4-position of the BTD core provides a versatile handle for synthetic modification, allowing for the attachment of various recognition moieties to achieve selectivity for specific analytes.

Design Principles

The fundamental design of a chemosensor based on 2,1,3-benzothiadiazole-4-carboxylic acid involves the covalent linkage of a recognition unit (receptor) to the BTD fluorophore. The carboxylic acid group is an excellent anchor point for this purpose, readily forming amide, ester, or other linkages.

The selection of the receptor is dictated by the target analyte. For instance:

• Metal Ion Sensing: Receptors containing chelating groups like amines, thiols, or crown ethers can be attached to the carboxylic acid to selectively bind to metal ions such as Zn²⁺, Cu²⁺, Ni²⁺, Al³⁺, and Ga³⁺.[3][4]

• pH Sensing: The protonation/deprotonation of strategically placed amine groups on a receptor can modulate the fluorescence of the BTD core, enabling pH sensing.[1]

The interaction of the analyte with the receptor should induce a change in the electronic properties of the BTD fluorophore, leading to a measurable change in its fluorescence (e.g., "turn-on," "turn-off," or ratiometric response).

Signaling Mechanisms

The fluorescence response of BTD-based chemosensors upon analyte binding is typically governed by one of the following mechanisms:

• Photoinduced Electron Transfer (PET): In the absence of the analyte, an electron-rich receptor can quench the fluorescence of the BTD fluorophore via PET. Upon binding to the analyte, the electron-donating ability of the receptor is suppressed, inhibiting PET and leading to a "turn-on" fluorescence response.

• Intramolecular Charge Transfer (ICT): The BTD core acts as an electron acceptor. The binding of an analyte to the receptor can alter the electron-donating or -withdrawing properties of the receptor, thereby modulating the ICT process and causing a shift in the emission wavelength or a change in fluorescence intensity.

References

• 1. researchgate.net [researchgate.net]
• 2. 2,1,3-Benzothiadiazoles Are Versatile Fluorophore Building Blocks for the Design of Analyte-Sensing Optical Devices [mdpi.com]
• 3. Novel Benzothiazole-Based Highly Selective Ratiometric Fluorescent Turn-On Sensors for Zn2+ and Colorimetric Chemosensors for Zn2+, Cu2+, and Ni2+ Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 2,1,3-Benzothiadiazole-4-carboxylic Acid Derivatives in Metal-Organic Frameworks for Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis, characterization, and application of metal-organic frameworks (MOFs) utilizing 2,1,3-benzothiadiazole-dicarboxylic acid derivatives as organic linkers, with a specific focus on their use in drug delivery systems.

Introduction

Metal-organic frameworks (MOFs) are a class of porous crystalline materials constructed from metal ions or clusters coordinated to organic ligands. Their high surface area, tunable pore size, and versatile functionality make them promising candidates for various biomedical applications, including drug delivery.[1][2] The 2,1,3-benzothiadiazole scaffold is a unique building block for organic linkers due to its tunable electron-withdrawing properties, which can influence the resulting MOF's electronic and luminescent characteristics.[3] MOFs synthesized from 2,1,3-benzothiadiazole-dicarboxylic acid derivatives, such as 4,4'-(benzo[c][4][5]thiadiazole-4,7-diyl)dibenzoic acid (H₂BTDBA), have shown significant potential in controlled drug release and targeted therapy.

Synthesis of Benzothiadiazole-Based MOFs

A common and effective method for synthesizing these MOFs is the solvothermal method. This technique involves heating the constituent metal salts and organic linkers in a suitable solvent within a sealed vessel.

General Solvothermal Synthesis Protocol for a Zirconium-Based MOF (Zr-BTDBA)

This protocol is a representative example for the synthesis of a zirconium-based MOF using 4,4'-(benzo[c][4][5]thiadiazole-4,7-diyl)dibenzoic acid (H₂BTDBA).

Materials:

• Zirconium(IV) chloride (ZrCl₄)

• 4,4'-(benzo[c][4][5]thiadiazole-4,7-diyl)dibenzoic acid (H₂BTDBA)

• N,N-Dimethylformamide (DMF)

• Modulator (e.g., benzoic acid or acetic acid)

• Teflon-lined stainless-steel autoclave

Procedure:

• In a typical synthesis, dissolve ZrCl₄ and the H₂BTDBA linker in DMF in a glass vial. The molar ratio of metal to linker can be optimized, but a 1:1 ratio is a common starting point.

• Add a modulator, such as benzoic acid, to the solution. The modulator helps to control the crystallinity and phase purity of the resulting MOF.[6] A typical molar ratio of metal salt to modulator is 1:10.

• Seal the vial and place it in a Teflon-lined stainless-steel autoclave.

• Heat the autoclave in an oven at a specific temperature (e.g., 120 °C) for a designated period (e.g., 24-72 hours).[7]

• After cooling to room temperature, collect the resulting precipitate by centrifugation or filtration.

• Wash the product thoroughly with fresh DMF and then with a lower-boiling-point solvent like ethanol to remove unreacted precursors and residual solvent.

• Dry the final product under vacuum at an elevated temperature (e.g., 60-150 °C).

dot

Caption: Solvothermal Synthesis Workflow.

MOF Activation and Characterization

Prior to drug loading, it is often necessary to activate the MOF to ensure the pores are accessible.

MOF Activation Protocol

• Immerse the as-synthesized MOF in a suitable solvent (e.g., ethanol or methanol) and stir for 24-48 hours to exchange the high-boiling-point solvent (DMF) trapped within the pores.[1]

• Decant the solvent and repeat the process with a fresh portion of the solvent.

• Collect the solvent-exchanged MOF by centrifugation or filtration.

• Heat the MOF under vacuum to remove the solvent completely, rendering the pores accessible for drug loading.

Characterization Techniques

The synthesized MOFs should be thoroughly characterized to determine their structural and porous properties.

Technique	Purpose	Typical Results for Benzothiadiazole MOFs
Powder X-Ray Diffraction (PXRD)	To confirm the crystalline structure and phase purity of the MOF.	Characteristic diffraction peaks corresponding to the specific MOF structure (e.g., UiO-66 or new phases).
Scanning Electron Microscopy (SEM)	To visualize the morphology and particle size of the MOF crystals.	Can reveal crystal shape (e.g., octahedral, spherical) and size distribution.
Brunauer-Emmett-Teller (BET) Analysis	To determine the specific surface area and pore volume of the MOF.	High surface areas, often in the range of 300-1000 m²/g or higher.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the MOF and confirm the removal of guest solvents.	Decomposition temperature indicates the thermal stability of the framework.
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify the functional groups present in the MOF and confirm the coordination of the linker to the metal centers.	Characteristic peaks for the carboxylate groups of the linker and their shift upon coordination.

Drug Loading into Benzothiadiazole MOFs

The high porosity of benzothiadiazole-based MOFs allows for the encapsulation of therapeutic agents. A common method for loading drugs is through simple immersion.

Drug Loading Protocol

• Prepare a stock solution of the desired drug (e.g., an anticancer drug like Doxorubicin or a non-steroidal anti-inflammatory drug like Ibuprofen) in a suitable solvent.

• Disperse a known amount of activated MOF in the drug solution.

• Stir the mixture at room temperature for an extended period (e.g., 24-72 hours) to allow the drug molecules to diffuse into the pores of the MOF.

• Collect the drug-loaded MOF by centrifugation.

• Wash the collected solid with a small amount of fresh solvent to remove any drug adsorbed on the external surface.

• Dry the drug-loaded MOF under vacuum.

• Determine the amount of loaded drug by measuring the concentration of the drug remaining in the supernatant using UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC) and applying the following formula:

  Loading Capacity (%) = [(Initial mass of drug - Mass of drug in supernatant) / Mass of MOF] x 100

dot

Caption: Drug Loading Workflow.

In Vitro Drug Release Studies

To evaluate the potential of drug-loaded MOFs for controlled release, in vitro studies are performed using simulated physiological conditions.

Drug Release Protocol

• Disperse a known amount of the drug-loaded MOF in a release medium, typically a phosphate-buffered saline (PBS) solution at a physiological pH of 7.4. To simulate specific environments, the pH can be adjusted (e.g., pH 5.5 for the tumor microenvironment).

• Place the suspension in a shaker incubator at 37 °C to mimic body temperature.

• At predetermined time intervals, withdraw a small aliquot of the release medium.

• To maintain a constant volume, replace the withdrawn aliquot with an equal volume of fresh release medium.

• Centrifuge the collected aliquots to remove any suspended MOF particles.

• Analyze the supernatant for the concentration of the released drug using UV-Vis spectroscopy or HPLC.

• Calculate the cumulative percentage of drug released over time.

Quantitative Data Summary

The following table summarizes typical quantitative data for benzothiadiazole-based MOFs from the literature. Note that specific values will vary depending on the exact synthesis conditions, metal center, and linker functionalization.

MOF System	BET Surface Area (m²/g)	Pore Size (Å)	Drug	Drug Loading Capacity (wt%)	Release Profile	Reference
Zr-BTDBA (UiO-68 type)	~800-1200	~10-15	Anticancer drugs (e.g., Doxorubicin)	10-25	Sustained release over several days, often pH-responsive.	N/A
ZJU-64-NSN (Zn-based)	~350-500	~16 x 19	Procainamide	~21	Ultrafast loading with controlled release triggered by Na⁺ ions.	[2]
Zr-MOF with functionalized linker	Varies	Varies	α-cyano-4-hydroxycinnamic acid (α-CHC)	~20	Release can be modulated by mechanical amorphization.[4]	[4]

Signaling Pathway and Mechanism of Action

The drug release from these MOFs is often triggered by the physiological environment. For instance, the slightly acidic environment of tumor tissues can facilitate the degradation of the MOF structure, leading to a more rapid release of the encapsulated drug at the target site. This pH-responsive drug release is a key advantage for targeted cancer therapy.

dot

Caption: pH-Responsive Drug Release.

Conclusion

MOFs based on 2,1,3-benzothiadiazole-4-carboxylic acid and its derivatives represent a versatile platform for advanced drug delivery systems. Their tunable properties and capacity for high drug loading, coupled with stimuli-responsive release mechanisms, make them a promising area of research for developing more effective and targeted therapies. The protocols and data presented herein provide a foundational guide for researchers entering this exciting field.

References

• 1. mdpi.com [mdpi.com]
• 2. A nanosized anionic MOF with rich thiadiazole groups for controlled oral drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enhancing Drug Delivery Efficacy Through Bilayer Coating of Zirconium-Based Metal–Organic Frameworks: Sustained Release and Improved Chemical Stability and Cellular Uptake for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Drug delivery and controlled release from biocompatible metal–organic frameworks using mechanical amorphization - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 5. Enhancing Drug Delivery Efficacy Through Bilayer Coating of Zirconium-Based Metal-Organic Frameworks: Sustained Release and Improved Chemical Stability and Cellular Uptake for Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. d-nb.info [d-nb.info]
• 7. Solvothermal synthesis of Zr-based MOFs with mixed linker as adsorbent for methyl orange in water | Semantic Scholar [semanticscholar.org]

Application Notes: Developing pH Sensors with 2,1,3-Benzothiadiazole-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,1,3-Benzothiadiazole (BTD) and its derivatives are a class of heterocyclic fluorophores known for their robust photophysical properties, including high quantum yields and large Stokes shifts. The electron-withdrawing nature of the BTD core makes it an excellent component for "push-pull" chromophores, where its fluorescence characteristics are highly sensitive to the molecular environment. This sensitivity can be harnessed for the development of chemical sensors.

This document provides detailed application notes and protocols for the development of a fluorescent pH sensor using 2,1,3-Benzothiadiazole-4-carboxylic acid . The carboxylic acid moiety serves as the proton-responsive element. The protonation and deprotonation of this group directly influence the intramolecular charge transfer (ICT) process of the BTD core, resulting in a pH-dependent fluorescent response. While direct experimental data for this specific molecule as a pH sensor is emerging, these notes are compiled from established principles of BTD chemistry and data from closely related analogs to provide a comprehensive guide for research and development.

Principle of Operation: pH-Dependent Fluorescence

The pH sensing mechanism of 2,1,3-Benzothiadiazole-4-carboxylic acid is based on the modulation of its intramolecular charge transfer (ICT) state by the protonation state of the carboxylic acid group.

• In acidic conditions (low pH): The carboxylic acid group is protonated (-COOH). This reduces its electron-donating ability, leading to a weaker ICT character in the excited state. This state typically exhibits fluorescence at a shorter wavelength (e.g., blue-green).

• In basic conditions (high pH): The carboxylic acid group is deprotonated to the carboxylate anion (-COO⁻). The carboxylate is a stronger electron-donating group, which enhances the ICT character of the molecule upon excitation. This stabilization of the excited state results in a bathochromic shift (red-shift) in the fluorescence emission to a longer wavelength (e.g., green-yellow).

This change in emission wavelength and intensity allows for the ratiometric or intensiometric determination of pH.

Signaling Pathway

Caption: pH-dependent fluorescence mechanism of 2,1,3-Benzothiadiazole-4-carboxylic acid.

Quantitative Data

The following table summarizes the expected performance characteristics of a pH sensor based on 2,1,3-Benzothiadiazole-4-carboxylic acid. These values are derived from published data on analogous BTD-carboxylic acid derivatives and benzothiazole-based pH sensors and should be experimentally verified.[1][2]

Parameter	Value	Conditions
pH Range (Linear)	3.5 - 6.5	Phosphate-citrate buffer, 25 °C
pKa	~4.5	Aqueous solution
Excitation Wavelength (λex)	~380 nm	pH 7.0
Emission Wavelength (λem)	~480 nm (protonated), ~530 nm (deprotonated)	pH dependent
Quantum Yield (ΦF)	0.10 - 0.60 (Varies with pH and solvent)	In organic solvents like DMF
Response Time	< 1 minute	For solution-based measurements
Photostability	Good	Stable under standard illumination for >30 min
Selectivity	High against common biological cations (Na⁺, K⁺, Ca²⁺, Mg²⁺)	To be confirmed experimentally

Experimental Protocols

Protocol 1: Synthesis of 2,1,3-Benzothiadiazole-4,7-dicarboxylic acid

This protocol is for a closely related dicarboxylic acid derivative and can be adapted for the synthesis of the target monocarboxylic acid, likely by modification of starting materials and stoichiometry.[3]

Materials:

• Diethyl 2,1,3-benzothiadiazole-4,7-dicarboxylate (DEBTD)

• Sodium Hydroxide (NaOH)

• Ethanol

• Hydrochloric Acid (HCl, concentrated)

• Deionized Water

Procedure:

• Dissolve Diethyl 2,1,3-benzothiadiazole-4,7-dicarboxylate (1.0 g, 3.37 mmol) in ethanol (50 mL).

• Add a solution of NaOH (0.4 g, 10 mmol) in water (10 mL) to the ethanolic solution.

• Reflux the mixture for 4 hours. The solution will turn from colorless to yellow.

• After cooling to room temperature, reduce the solvent volume by approximately half using a rotary evaporator.

• Acidify the remaining solution to pH 1-2 by the dropwise addition of concentrated HCl.

• A yellow precipitate of 2,1,3-benzothiadiazole-4,7-dicarboxylic acid will form.

• Collect the precipitate by vacuum filtration, wash thoroughly with deionized water until the filtrate is neutral, and then wash with a small amount of cold ethanol.

• Dry the product in a vacuum oven at 60 °C.

Protocol 2: Characterization of pH-Dependent Fluorescence

This protocol outlines the procedure for measuring the fluorescence response of the synthesized probe at various pH values.

Materials:

• 2,1,3-Benzothiadiazole-4-carboxylic acid (or its derivative)

• Dimethyl sulfoxide (DMSO) for stock solution

• Buffer solutions of varying pH (e.g., Britton-Robinson universal buffer or a series of phosphate-citrate buffers)

• Fluorometer

• Quartz cuvettes

Experimental Workflow

Caption: Workflow for characterizing the pH-dependent fluorescence of the sensor.

Procedure:

• Stock Solution Preparation: Prepare a 1 mM stock solution of 2,1,3-Benzothiadiazole-4-carboxylic acid in spectroscopic grade DMSO.

• Working Solution Preparation: For each pH measurement, prepare a working solution by diluting the stock solution into the desired buffer to a final concentration of 10 µM. Ensure the final percentage of DMSO is low (<1%) to minimize solvent effects.

• Equilibration: Allow the working solutions to equilibrate for at least 1 minute at room temperature (25 °C).

• Fluorescence Measurement:

  • Set the excitation wavelength of the fluorometer to the absorption maximum of the probe (approximately 380 nm).

  • Record the emission spectrum from 400 nm to 650 nm.

  • Record the fluorescence intensity at the emission maxima of both the protonated and deprotonated forms.

• Data Analysis:

  • Plot the fluorescence intensity at the chosen emission wavelength(s) as a function of pH.

  • For ratiometric measurements, plot the ratio of intensities (I_deprotonated / I_protonated) against pH.

  • The pKa can be determined by fitting the data to the Henderson-Hasselbalch equation.

Applications and Future Directions

The pH-sensitive nature of 2,1,3-Benzothiadiazole-4-carboxylic acid makes it a promising candidate for various applications:

• Cellular Imaging: Its potential for fluorescence and small molecular size could allow for the monitoring of pH in cellular compartments, such as lysosomes or endosomes, which have acidic environments.

• Drug Development: Monitoring pH changes in real-time is crucial in cancer research and drug delivery, where pH gradients are a hallmark of the tumor microenvironment.

• Environmental Monitoring: The sensor could be adapted for measuring the pH of water samples.

Further work should focus on the experimental validation of the sensor's performance, including its precise pKa in biological media, its selectivity against various ions, and its performance in live-cell imaging contexts. Conjugation to targeting moieties could also enable its application for measuring pH in specific organelles or tissues.

References

• 1. echemi.com [echemi.com]
• 2. Unravelling the photobehavior of a 2,1,3-benzothiadiazole-based HOF and its molecular units: experimental and theoretical insights into their spectros ... - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D4TC01368A [pubs.rsc.org]
• 3. opus.uleth.ca [opus.uleth.ca]

Sensing Heavy Metal Ions with Functionalized Benzothiadiazoles: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of functionalized benzothiadiazoles as fluorescent chemosensors for the detection of heavy metal ions. Benzothiadiazole derivatives have emerged as a versatile class of fluorophores for the development of "turn-on," "turn-off," and ratiometric sensors due to their excellent photophysical properties, including high quantum yields and sensitivity to the local environment. These properties can be finely tuned through functionalization, allowing for the selective and sensitive detection of various heavy metal ions that are of significant environmental and biological concern.

Overview of Benzothiadiazole-Based Heavy Metal Ion Sensing

Functionalized benzothiadiazoles are designed to undergo a change in their fluorescence properties upon binding to a specific heavy metal ion. The sensing mechanism often relies on processes such as Photoinduced Electron Transfer (PET), Intramolecular Charge Transfer (ICT), and Förster Resonance Energy Transfer (FRET). The interaction between the functionalized benzothiadiazole (the sensor or probe) and the metal ion (the analyte) leads to a measurable change in the fluorescence signal, such as an increase (turn-on), decrease (turn-off), or a shift in the emission wavelength (ratiometric).

Quantitative Sensor Performance

The performance of various functionalized benzothiadiazole-based sensors for the detection of different heavy metal ions is summarized in the tables below. These tables provide a comparative overview of their key sensing parameters.

Table 1: Benzothiadiazole-Based Sensors for Divalent Heavy Metal Ions

Sensor Name/Structure	Target Ion	Detection Limit (LOD)	Quantum Yield (Φ)	Association Constant (Ka)	Sensing Mechanism	Reference
Compound 1 (Biphenyl-benzothiazole derivative)	Zn²⁺	0.25 ppm	-	-	Ratiometric & Turn-on	[1]
Cu²⁺	0.34 ppm	-	-	Turn-off	[1]
Ni²⁺	0.30 ppm	-	-	Turn-off	[1]
TBBA (Rhodanine-functionalized benzothiadiazole)	Hg²⁺	13.10 nM	-	2.37 × 10⁴ M⁻¹	Fluorescence Enhancement
Self-Assembled Cage 1	Cd²⁺	-	-	-	Turn-on
L2 (Thiophene-appended benzothiazole)	Cd²⁺	2.25 nM	-	-	Ratiometric	[2]
L1 (Thiophene-appended benzothiazole)	Cu²⁺	1.06 × 10⁻⁷ M	-	-	Ratiometric & Colorimetric	[2]

Table 2: Benzothiadiazole-Based Sensors for Trivalent Heavy Metal Ions

Sensor Name/Structure	Target Ion	Detection Limit (LOD)	Quantum Yield (Φ)	Association Constant (Ka)	Sensing Mechanism	Reference
JXUST-3 (Benzothiadiazole-based MOF)	Al³⁺	0.055 µM	-	-	Turn-off	[3]
Cr³⁺	0.049 µM	-	-	Turn-off	[3]
Fe³⁺	0.056 µM	-	-	Turn-off	[3]
JXUST-11 (Eu³⁺ Metal-Organic Framework)	Al³⁺	2.9 ppm	-	-	Turn-on	[4]
Sensor L (Schiff-base derivative)	Cr³⁺	2.1 × 10⁻⁸ M	-	5.73 × 10⁴ M⁻¹	Colorimetric	[5]

Experimental Protocols

This section provides detailed methodologies for the synthesis of a representative benzothiadiazole-based sensor and the general procedure for heavy metal ion detection using fluorescence spectroscopy.

Synthesis of a Functionalized Benzothiadiazole Sensor

This protocol describes the synthesis of asymmetrically 4,7-disubstituted benzothiadiazole derivatives, which can be adapted for various functional groups to target different metal ions.[6]

Materials:

• 4,7-dibromobenzo[c][1][7][8]thiadiazole

• Carbazole

• Solubilizing dendron (e.g., with solubilizing alkyl chains)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., Na₂CO₃)

• Anhydrous toluene

• Standard laboratory glassware and purification supplies (e.g., column chromatography materials)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4,7-dibromobenzo[c][1][7][8]thiadiazole (1 equivalent) in anhydrous toluene.

• Addition of Reagents: Add the carbazolyl moiety (1 equivalent), the solubilizing dendron (1 equivalent), the palladium catalyst (0.05 equivalents), and the base (2.5 equivalents).

• Reaction: Reflux the reaction mixture for 24-48 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Filter the mixture to remove the catalyst and inorganic salts. Wash the filtrate with brine and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate).

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Protocol for Heavy Metal Ion Detection

This protocol outlines the general steps for performing a fluorescence titration experiment to determine the sensing capability of a functionalized benzothiadiazole probe.

Materials:

• Stock solution of the benzothiadiazole sensor in a suitable solvent (e.g., DMSO, acetonitrile, or a mixed aqueous-organic solvent).

• Stock solutions of various metal ion salts (e.g., nitrates or chlorides) in deionized water or the same solvent as the sensor.

• Fluorometer (spectrofluorometer).

• Quartz cuvettes.

Procedure:

• Preparation of Sensor Solution: Prepare a dilute solution of the benzothiadiazole sensor (e.g., 1-10 µM) in the chosen solvent system.

• Initial Fluorescence Measurement: Transfer the sensor solution to a quartz cuvette and record its initial fluorescence emission spectrum by exciting at its maximum absorption wavelength (λex).

• Titration with Metal Ions: Incrementally add small aliquots of a stock solution of the target heavy metal ion to the sensor solution in the cuvette.

• Fluorescence Measurements: After each addition, gently mix the solution and allow it to equilibrate for a specific time (e.g., 1-5 minutes). Record the fluorescence emission spectrum.

• Data Analysis: Plot the change in fluorescence intensity at the emission maximum (λem) or the ratio of intensities at two different wavelengths (for ratiometric sensors) against the concentration of the added metal ion.

• Determination of Detection Limit (LOD): Calculate the limit of detection using the formula LOD = 3σ/k, where σ is the standard deviation of the blank measurement (sensor solution without the metal ion) and k is the slope of the linear portion of the calibration curve (fluorescence response vs. metal ion concentration).[3]

• Selectivity Studies: To assess the selectivity of the sensor, repeat the experiment with a range of other potentially interfering metal ions at the same concentration as the target ion. Also, perform competition experiments by measuring the fluorescence response to the target ion in the presence of a molar excess of other metal ions.[1]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the fundamental signaling mechanisms and experimental workflows involved in sensing heavy metal ions with functionalized benzothiadiazoles.

Caption: Turn-on fluorescence signaling pathway.

Caption: General experimental workflow for fluorescence titration.

Caption: Design logic of functionalized benzothiadiazole sensors.

References

• 1. Novel Benzothiazole-Based Highly Selective Ratiometric Fluorescent Turn-On Sensors for Zn2+ and Colorimetric Chemosensors for Zn2+, Cu2+, and Ni2+ Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A selective fluorescence probe based on benzothiazole for the detection of Cr3+ | Semantic Scholar [semanticscholar.org]
• 6. Asymmetrically 4,7-disubstituted benzothiadiazoles as efficient non-doped solution-processable green fluorescent emitters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis, characterization, molecular docking studies, and theoretical calculations of novel Ni (II), Cu (II), and Zn (II) complexes based on benzothiazole derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Preventing Photobleaching of Benzothiadiazole Fluorescent Probes

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the photobleaching of benzothiadiazole fluorescent probes during imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why is it a concern for benzothiadiazole probes?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, leading to a loss of its ability to fluoresce.[1][2] While benzothiadiazole derivatives are known for their relatively high photostability, they are not entirely immune to photobleaching, especially under intense or prolonged illumination.[3][4][5][6] This can result in a diminished fluorescent signal, affecting the quality and quantitative accuracy of imaging data.[1][7]

Q2: What are the main factors that contribute to the photobleaching of benzothiadiazole probes?

A2: The primary factors include:

• High excitation light intensity: More intense light increases the rate of photochemical reactions that lead to bleaching.[1]

• Prolonged exposure time: The longer the probe is exposed to excitation light, the more likely it is to photobleach.[1]

• Presence of oxygen: Molecular oxygen and reactive oxygen species (ROS) can react with the excited state of the fluorophore, causing irreversible damage.[8]

• Local chemical environment: The pH, viscosity, and presence of certain ions in the mounting medium or cellular environment can influence the photostability of the probe.

Q3: How can I choose a more photostable benzothiadiazole probe?

A3: When selecting a benzothiadiazole probe, look for derivatives that have been specifically engineered for enhanced photostability. Research articles and manufacturer's documentation often provide photophysical data, including quantum yields and photostability measurements.[9][10][11][12][13] Probes with higher quantum yields may not necessarily be more photostable, but a combination of high brightness and stability is ideal.

Q4: What are antifade reagents and how do they work?

A4: Antifade reagents are chemical compounds added to the mounting medium to reduce photobleaching.[1][8][14] They work primarily by scavenging for free radicals and reactive oxygen species that are generated during fluorescence excitation and can damage the fluorophore.[8] Some common antifade agents include p-phenylenediamine (PPD), n-propyl gallate (NPG), and 1,4-diazabicyclo[2.2.2]octane (DABCO). Commercial antifade reagents like ProLong™ Gold and VECTASHIELD® are also widely used.[14][15][16]

Q5: Are there specific antifade reagents recommended for benzothiadiazole probes?

A5: While there is limited literature specifically recommending one antifade reagent over others for benzothiadiazole probes, general-purpose commercial antifade reagents are a good starting point. It is advisable to test a few different reagents to determine the most effective one for your specific probe and experimental conditions. ProLong™ Live Antifade Reagent is an option for live-cell imaging.[15]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Rapid signal loss during initial focusing.	Excitation light is too intense.	Reduce the laser power or use a neutral density filter. Focus on a region of interest adjacent to the area you plan to image.[17]
Fluorescence fades quickly during time-lapse imaging.	Cumulative exposure to excitation light is too high.	Decrease the frequency of image acquisition. Reduce the exposure time per image. Use an antifade reagent in your mounting medium.
Signal is bright initially but bleaches before the experiment is complete.	The chosen probe has insufficient photostability for the experiment.	Consider using a different benzothiadiazole derivative known for higher photostability. Optimize imaging parameters to minimize light exposure.
Inconsistent fluorescence intensity across different fields of view.	Photobleaching is occurring in previously imaged areas.	Image each field of view only once for quantitative analysis. If multiple images from the same area are necessary, create a photobleaching correction curve.
Antifade reagent appears to be quenching the initial fluorescence.	Some antifade reagents can cause an initial drop in fluorescence intensity.	Try a different formulation of antifade reagent. Dilute the antifade reagent to the lowest effective concentration.

Experimental Protocols

Protocol 1: Mounting Fixed Cells with an Antifade Reagent

• Prepare the Antifade Mounting Medium:

  • For a homemade solution, a common recipe is 90% glycerol in PBS with 0.1-1% p-phenylenediamine or 2% n-propyl gallate. Caution: PPD is toxic and should be handled with care.

  • Alternatively, use a commercially available antifade mounting medium such as ProLong™ Gold Antifade Mountant.[15][16]

• Sample Preparation:

  • After the final wash step of your immunofluorescence protocol, carefully aspirate all the liquid from the coverslip containing your stained cells.

  • Wick away any excess liquid from the edges of the coverslip using a laboratory wipe.

• Mounting:

  • Place a small drop (approximately 20-30 µL) of the antifade mounting medium onto a clean microscope slide.

  • Carefully invert the coverslip and lower it onto the drop of mounting medium, avoiding air bubbles.

  • Gently press down on the coverslip to spread the mounting medium evenly.

• Sealing and Curing:

  • Seal the edges of the coverslip with clear nail polish or a commercial sealant to prevent drying and movement.

  • Allow the mounting medium to cure according to the manufacturer's instructions. For hard-setting mountants, this may take several hours to overnight at room temperature in the dark.

Protocol 2: Live-Cell Imaging with an Antifade Reagent

• Prepare the Imaging Medium:

  • Use a live-cell imaging medium that is compatible with your cells and microscope incubation system.

  • Add a live-cell compatible antifade reagent, such as ProLong™ Live Antifade Reagent, to the imaging medium at the recommended concentration (e.g., 1X).[15]

• Cell Preparation:

  • Plate your cells on a glass-bottom dish or chamber slide suitable for high-resolution microscopy.

  • Stain the cells with your benzothiadiazole probe according to your established protocol.

  • Wash the cells to remove any unbound probe.

• Imaging:

  • Replace the culture medium with the prepared imaging medium containing the antifade reagent.

  • Place the dish or slide on the microscope stage within the incubation chamber, ensuring the temperature, humidity, and CO₂ levels are optimal for your cells.

  • Minimize light exposure by using the lowest possible laser power and exposure time that provides an adequate signal-to-noise ratio.

  • Use intermittent imaging rather than continuous exposure for time-lapse experiments.

Visualizations

Caption: Workflow for minimizing photobleaching during fluorescence microscopy.

Caption: A logical approach to troubleshooting photobleaching issues.

References

• 1. Mounting Media and Antifades | Thermo Fisher Scientific - US [thermofisher.com]
• 2. Bleaching‐Resistant Super‐Resolution Fluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Photophysical characterization and fluorescence cell imaging applications of 4- N -substituted benzothiadiazoles - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01404A [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 8. Antifade Reagents | Fluorescence Imaging | Tocris Bioscience [tocris.com]
• 9. Molecular Environment Effects That Modulate the Photophysical Properties of Novel 1,3-Phosphinoamines Based on 2,1,3-Benzothiadiazole - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. bidc.ucsf.edu [bidc.ucsf.edu]
• 15. ProLong Antifade Mountants and Reagents | Thermo Fisher Scientific - HK [thermofisher.com]
• 16. biocompare.com [biocompare.com]
• 17. How do I reduce sample exposure in order to minimize photobleaching? | AAT Bioquest [aatbio.com]

Technical Support Center: Enhancing the Water Solubility of 2,1,3-Benzothiadiazole-4-carboxylic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the water solubility of 2,1,3-Benzothiadiazole-4-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in dissolving 2,1,3-Benzothiadiazole-4-carboxylic acid in aqueous solutions?

2,1,3-Benzothiadiazole-4-carboxylic acid is a weakly acidic compound with a planar, aromatic structure, which contributes to strong intermolecular forces in the solid state and limits its favorable interactions with water molecules. Its poor aqueous solubility can lead to low bioavailability, making it difficult to achieve therapeutic concentrations in vivo.[1][2]

Q2: What are the most common strategies for improving the water solubility of a poorly soluble acidic compound like 2,1,3-Benzothiadiazole-4-carboxylic acid?

Several strategies can be employed, broadly categorized into physical and chemical modifications.[3] These include:

• pH Adjustment: Increasing the pH of the solution to deprotonate the carboxylic acid group and form a more soluble salt.[4][5]

• Co-solvency: Using a mixture of water and a water-miscible organic solvent to increase solubility.[4][5]

• Cyclodextrin Complexation: Encapsulating the hydrophobic benzothiadiazole moiety within the lipophilic cavity of a cyclodextrin molecule.[1][6][7]

• Solid Dispersions: Dispersing the compound in a hydrophilic polymer matrix to improve wettability and dissolution.[4][8][9]

• Particle Size Reduction: Increasing the surface area-to-volume ratio through techniques like micronization or nanonization to enhance the dissolution rate.[2][5][10]

Troubleshooting Guides

Issue 1: Sub-optimal solubility improvement with pH adjustment.

Symptom: The solubility of 2,1,3-Benzothiadiazole-4-carboxylic acid does not increase as expected when raising the pH of the solution.

Possible Causes & Solutions:

• Insufficient pH increase: The pKa of the carboxylic acid group has not been sufficiently exceeded.

  • Solution: Increase the pH further. Aim for a pH at least 2 units above the pKa of the carboxylic acid for complete ionization.

• Buffer effects: The chosen buffer system may be interacting with the compound or have insufficient capacity.

  • Solution: Screen different buffer systems (e.g., phosphate, borate) and ensure the buffer concentration is adequate to maintain the target pH upon addition of the compound.

• Precipitation of the salt form: The salt of the compound may have limited solubility at higher concentrations, especially in the presence of certain counter-ions.

  • Solution: Try different bases (e.g., NaOH, KOH, tromethamine) to form the salt and assess the solubility of each.

Experimental Protocol: pH-Dependent Solubility Profile

• Prepare a series of buffer solutions with pH values ranging from 2 to 10.

• Add an excess amount of 2,1,3-Benzothiadiazole-4-carboxylic acid to each buffer solution.

• Agitate the samples at a constant temperature (e.g., 25 °C) until equilibrium is reached (typically 24-48 hours).

• Filter the samples to remove undissolved solid.

• Determine the concentration of the dissolved compound in the filtrate using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Plot the solubility as a function of pH.

Expected Data:

pH	Solubility (µg/mL)
2.0	5
4.0	25
6.0	250
7.4	1500
8.0	2000
10.0	2100

Issue 2: Compound precipitation when using co-solvents.

Symptom: The compound initially dissolves in a co-solvent system but precipitates over time or upon dilution.

Possible Causes & Solutions:

• Inappropriate co-solvent: The selected co-solvent may not be optimal for this specific compound.

  • Solution: Screen a variety of pharmaceutically acceptable co-solvents such as ethanol, propylene glycol, and polyethylene glycol (PEG).

• Incorrect co-solvent concentration: The percentage of the co-solvent may be too low to maintain solubility or too high, causing self-association of the compound.

  • Solution: Empirically determine the optimal co-solvent concentration by preparing a range of co-solvent/water ratios and measuring the solubility.

• Dilution shock: Rapid dilution of the co-solvent system into an aqueous environment can cause the compound to crash out of solution.

  • Solution: Investigate the use of surfactants or other stabilizing agents to prevent precipitation upon dilution.

Experimental Protocol: Co-solvent Solubility Assessment

• Prepare stock solutions of various co-solvents (e.g., ethanol, propylene glycol, PEG 400).

• Create a series of co-solvent/water mixtures with varying percentages of the co-solvent (e.g., 10%, 20%, 40%, 60%, 80% v/v).

• Add an excess of 2,1,3-Benzothiadiazole-4-carboxylic acid to each mixture.

• Follow steps 3-5 from the pH-dependent solubility protocol.

• Plot solubility as a function of co-solvent concentration.

Expected Data:

Co-solvent	Concentration (% v/v)	Solubility (µg/mL)
Ethanol	20	150
Ethanol	40	600
Propylene Glycol	20	200
Propylene Glycol	40	850
PEG 400	20	350
PEG 400	40	1200

Issue 3: Low complexation efficiency with cyclodextrins.

Symptom: The increase in solubility with cyclodextrin is minimal, suggesting poor inclusion complex formation.

Possible Causes & Solutions:

• Incorrect cyclodextrin type: The size of the cyclodextrin cavity may not be suitable for the benzothiadiazole moiety.

  • Solution: Screen different types of cyclodextrins. β-cyclodextrin and its derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) are common starting points.[7][11]

• Sub-optimal complexation conditions: The method of complexation may not be efficient.

  • Solution: Experiment with different complexation methods such as kneading, co-precipitation, or freeze-drying.[1]

• Concentration effects: The concentration of the cyclodextrin may be too low.

  • Solution: Perform a phase solubility study to determine the stoichiometry of the complex and the stability constant.

Experimental Protocol: Phase Solubility Study with Cyclodextrins

• Prepare aqueous solutions with increasing concentrations of the chosen cyclodextrin (e.g., 0 to 50 mM HP-β-CD).

• Add an excess of 2,1,3-Benzothiadiazole-4-carboxylic acid to each solution.

• Agitate the samples at a constant temperature until equilibrium is reached.

• Filter the samples and analyze the concentration of the dissolved compound.

• Plot the concentration of the dissolved compound against the cyclodextrin concentration.

Expected Data:

HP-β-CD Conc. (mM)	Solubility (µg/mL)
0	10
5	120
10	230
20	450
40	880
50	1100

Visualizations

Caption: Experimental workflow for evaluating different solubility enhancement techniques.

Caption: Logical relationship between compound properties, enhancement strategies, and desired outcome.

References

• 1. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 2. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. journals.umcs.pl [journals.umcs.pl]
• 5. wjbphs.com [wjbphs.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. asianpubs.org [asianpubs.org]

Technical Support Center: 2,1,3-Benzothiadiazole-4-carboxylic acid Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming low synthesis yields of 2,1,3-Benzothiadiazole-4-carboxylic acid.

Troubleshooting Guide: Low Synthesis Yield

Low yields in the synthesis of 2,1,3-Benzothiadiazole-4-carboxylic acid can arise from several factors, including the choice of synthetic route, reaction conditions, and purification methods. This guide addresses common issues and provides potential solutions.

Initial Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting low yields.

Caption: Troubleshooting workflow for low yield of 2,1,3-Benzothiadiazole-4-carboxylic acid.

Frequently Asked Questions (FAQs)

Synthetic Route Selection

Q1: What are the common synthetic routes for 2,1,3-Benzothiadiazole-4-carboxylic acid?

A1: There are three primary synthetic routes, each with its own advantages and challenges:

• Cyclization of 3,4-Diaminobenzoic Acid: This is a direct approach where the benzothiadiazole ring is formed from a commercially available precursor already containing the carboxylic acid group.

• Oxidation of 4-Methyl-2,1,3-benzothiadiazole: This route involves synthesizing the more accessible methyl-substituted benzothiadiazole and then oxidizing the methyl group to a carboxylic acid.

• Hydrolysis of 2,1,3-Benzothiadiazole-4-carbonitrile: This method requires the synthesis of the corresponding nitrile, which is then hydrolyzed to the carboxylic acid.

The following diagram illustrates these synthetic pathways.

Caption: Synthetic pathways to 2,1,3-Benzothiadiazole-4-carboxylic acid.

Troubleshooting Route 1: Cyclization of 3,4-Diaminobenzoic Acid

Q2: My yield is low when using 3,4-diaminobenzoic acid and thionyl chloride. What are the likely causes?

A2: Low yields in this reaction are often due to:

• Incomplete Reaction: The reaction may not have gone to completion. Ensure at least two equivalents of thionyl chloride are used.[1]

• Side Reactions: The carboxylic acid group can react with thionyl chloride to form an acyl chloride, which might lead to polymerization or other side reactions. Running the reaction at a controlled, low temperature can mitigate this.

• Moisture: The presence of water can hydrolyze thionyl chloride and interfere with the reaction. Ensure all glassware is oven-dried and use anhydrous solvents.

• Purification Losses: The product is an acid and may be highly polar, leading to losses during extraction and purification.

Q3: How can I improve the yield for the cyclization of 3,4-diaminobenzoic acid?

A3: To improve the yield:

• Optimize Reagents: Use freshly distilled thionyl chloride.

• Control Temperature: Add the thionyl chloride dropwise at a low temperature (e.g., 0 °C) before gently refluxing.

• Anhydrous Conditions: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Purification Strategy: After quenching the reaction, acidify the aqueous solution to precipitate the product, which can then be collected by filtration. Recrystallization from a suitable solvent system (e.g., ethanol/water) can be used for further purification.

Troubleshooting Route 2: Oxidation of 4-Methyl-2,1,3-benzothiadiazole

Q4: I am attempting to oxidize 4-methyl-2,1,3-benzothiadiazole, but the yield is poor and I get a complex mixture of products. Why?

A4: The 2,1,3-benzothiadiazole ring is electron-poor and can be sensitive to strong oxidizing conditions, which can lead to ring opening or other degradation pathways.[2][3] Common issues include:

• Harsh Reaction Conditions: High temperatures and strong oxidizing agents (like potassium permanganate) can degrade the heterocyclic ring.

• Incomplete Oxidation: The reaction may stop at the aldehyde or alcohol stage if the conditions are too mild or the reaction time is too short.

• Difficult Purification: Separating the desired carboxylic acid from unreacted starting material and over-oxidized byproducts can be challenging.

Q5: What are the best practices for oxidizing the methyl group without degrading the benzothiadiazole ring?

A5: Consider the following:

• Choice of Oxidant: While strong oxidants can be used, milder conditions are often preferable. A two-step process, such as bromination of the methyl group followed by hydrolysis and oxidation, can be an alternative. A method using vanadium pentoxide or manganese dioxide in sulfuric acid has been reported for oxidizing oxidation-resistant aryl methyl groups.[4]

• Temperature Control: Maintain the lowest possible temperature that allows the reaction to proceed at a reasonable rate.

• Monitoring the Reaction: Use thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to monitor the progress of the reaction and avoid over-oxidation.

Oxidizing Agent	Typical Conditions	Potential Issues
KMnO₄	Basic solution, heat	Ring degradation, over-oxidation
V₂O₅ / H₂SO₄	Heat (up to 150°C)	Harsh acidic conditions
MnO₂ / H₂SO₄	Heat (up to 150°C)	Potential for exothermic reaction

Table 1: Comparison of oxidizing agents for the conversion of an aryl methyl group to a carboxylic acid.

Troubleshooting Route 3: Hydrolysis of 2,1,3-Benzothiadiazole-4-carbonitrile

Q6: The hydrolysis of 2,1,3-benzothiadiazole-4-carbonitrile is very slow and gives a low yield. How can I drive the reaction to completion?

A6: Nitrile hydrolysis can be slow. The low yield may be due to:

• Incomplete Hydrolysis: The reaction may stall at the intermediate amide stage.[1][5]

• Reversibility: Under certain conditions, the reaction can be reversible.

• Harsh Conditions: Prolonged heating in strong acid or base can potentially lead to decomposition.

Q7: What are the recommended conditions for nitrile hydrolysis to maximize the yield of the carboxylic acid?

A7: Both acidic and alkaline hydrolysis can be effective.[6][7]

• Acidic Hydrolysis: Refluxing with a strong acid like HCl or H₂SO₄ is a common method. The product is the free carboxylic acid.

• Alkaline Hydrolysis: Refluxing with a strong base like NaOH or KOH will yield the carboxylate salt. A subsequent acidification step is required to obtain the carboxylic acid.[5][7]

• Microwave-Assisted Synthesis: Microwave irradiation can sometimes accelerate the hydrolysis and improve yields.[8]

• Monitoring: Monitor the reaction by TLC to determine the optimal reaction time.

Hydrolysis Method	Reagents	Product Formed Initially
Acidic Hydrolysis	Dilute HCl or H₂SO₄, heat	Carboxylic acid
Alkaline Hydrolysis	NaOH or KOH solution, heat	Carboxylate salt

Table 2: Comparison of nitrile hydrolysis methods.

Experimental Protocols

Protocol 1: Synthesis via Cyclization of 3,4-Diaminobenzoic Acid

• Setup: In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, suspend 3,4-diaminobenzoic acid (1 equivalent) in anhydrous pyridine or another suitable solvent.

• Reaction: Cool the mixture to 0 °C in an ice bath. Add thionyl chloride (2.2 equivalents) dropwise via the dropping funnel over 30 minutes.

• Reflux: After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to reflux for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up: Cool the reaction mixture to room temperature and carefully pour it over crushed ice.

• Precipitation: Acidify the aqueous solution with concentrated HCl to a pH of 1-2 to precipitate the product.

• Isolation: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

• Purification: Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water).

Protocol 2: Synthesis via Oxidation of 4-Methyl-2,1,3-benzothiadiazole

• Setup: In a round-bottom flask, dissolve 4-methyl-2,1,3-benzothiadiazole (1 equivalent) in a solution of aqueous sodium hydroxide.

• Reaction: Heat the solution to 80-90 °C. Add potassium permanganate (3-4 equivalents) portion-wise over 1-2 hours, maintaining the temperature.

• Monitoring: Monitor the reaction by TLC. The reaction is complete when the purple color of the permanganate persists.

• Work-up: Cool the reaction mixture and filter to remove the manganese dioxide precipitate. Wash the precipitate with hot water.

• Precipitation: Combine the filtrates and cool in an ice bath. Acidify with concentrated HCl to precipitate the carboxylic acid.

• Isolation and Purification: Collect the product by vacuum filtration, wash with cold water, and recrystallize.

Protocol 3: Synthesis via Hydrolysis of 2,1,3-Benzothiadiazole-4-carbonitrile

• Setup: In a round-bottom flask equipped with a reflux condenser, add 2,1,3-benzothiadiazole-4-carbonitrile (1 equivalent) and a 10-20% aqueous solution of sodium hydroxide.

• Reaction: Heat the mixture to reflux. Ammonia gas may be evolved.[7] Continue refluxing for 8-12 hours, or until TLC shows the disappearance of the starting material.

• Work-up: Cool the reaction mixture to room temperature.

• Precipitation: Carefully acidify the solution with cold 6 M HCl until the pH is acidic and precipitation of the product is complete.[5]

• Isolation: Collect the solid by vacuum filtration and wash with cold water.

• Purification: Dry the crude product and recrystallize from a suitable solvent.

References

• 1. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 2. Derivatization of 2,1,3-Benzothiadiazole via Regioselective C–H Functionalization and Aryne Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. diva-portal.org [diva-portal.org]
• 4. US3775473A - Method for the oxidation of aryl methyl groups to carboxylic acid groups - Google Patents [patents.google.com]
• 5. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. derpharmachemica.com [derpharmachemica.com]

Technical Support Center: Benzothiadiazole Compound Stability in Solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing stability issues encountered with benzothiadiazole compounds in solution.

Frequently Asked Questions (FAQs)

Q1: My benzothiadiazole compound appears to be degrading in solution. What are the common causes?

A1: Degradation of benzothiadiazole derivatives in solution can be triggered by several factors:

• Photodegradation: Exposure to UV or even ambient light can induce photochemical reactions, leading to the breakdown of the compound. This is a significant factor for many benzothiadiazole derivatives, which are often photoactive.[1][2][3]

• pH Instability: The stability of benzothiadiazole compounds can be highly dependent on the pH of the solution. Both acidic and alkaline conditions can catalyze hydrolysis or other degradation pathways.[4][5][6][7][8][9] For some derivatives, fluorescence intensity is also pH-dependent.[4]

• Oxidation: The presence of oxidizing agents or dissolved oxygen can lead to oxidative degradation. Some benzothiadiazole derivatives are susceptible to oxidation, which can be catalyzed by light or metal ions.

• Reaction with Solvents or Solutes: The choice of solvent can influence stability. For instance, solvents like carbon tetrachloride can participate in photochemical reactions with benzothiadiazole derivatives.[1] Additionally, interactions with other components in a complex solution, such as buffers or salts, may affect stability.

• Radical-Induced Degradation: The presence of free radicals, which can be generated by various processes including UV activation of certain substances, can lead to the rapid degradation of benzothiadiazole compounds. Hydroxyl and sulfate radicals, for example, have been shown to degrade benzothiazole.[5][6][7][10][11]

Q2: I am observing a change in the color or fluorescence of my benzothiadiazole solution over time. What could be the reason?

A2: A change in color or fluorescence is a strong indicator of a chemical transformation. This could be due to:

• Degradation: The original chromophore or fluorophore is being destroyed, leading to a loss of color or fluorescence.

• Formation of New Species: Degradation products may themselves be colored or fluorescent, leading to a shift in the absorption or emission spectra. For example, photodegradation can lead to the formation of dimeric or oligomeric species with different photophysical properties.[2]

• Solvatochromism: The absorption and emission spectra of many benzothiadiazole derivatives are sensitive to the polarity of the solvent.[12][13][14] If the solvent composition changes over time (e.g., due to evaporation), you may observe a spectral shift.

• pH Changes: As mentioned in A1, the fluorescence of some benzothiadiazole compounds is pH-sensitive.[4] A change in the solution's pH could alter the fluorescence properties.

Q3: How can I improve the stability of my benzothiadiazole compound in solution?

A3: To enhance the stability of your compound, consider the following strategies:

• Light Protection: Store solutions in amber vials or wrap containers with aluminum foil to protect them from light. Conduct experiments under low-light conditions whenever possible.

• pH Control: Use a buffered solution to maintain a stable pH within the optimal range for your specific compound. The optimal pH is often neutral (around 7), but this should be determined experimentally.[11]

• Deoxygenation: For oxygen-sensitive compounds, deoxygenate solvents by purging with an inert gas like nitrogen or argon before preparing solutions.

• Solvent Selection: Choose high-purity, degassed solvents. Avoid solvents that are known to react with your compound class. The solubility and stability can vary significantly between different organic solvents.[15]

• Use of Antioxidants: In some cases, the addition of a small amount of an antioxidant may help to prevent oxidative degradation. However, compatibility with your experimental system must be verified.

• Temperature Control: Store solutions at low temperatures (e.g., 4°C or -20°C) to slow down the rate of degradation. However, be mindful of potential solubility issues at lower temperatures.

Troubleshooting Guides

Issue 1: Rapid Loss of Compound Signal (e.g., in HPLC or UV-Vis)

Possible Cause	Troubleshooting Steps
Photodegradation	1. Prepare a fresh solution and immediately measure its concentration. 2. Store a portion of the solution in the dark and another portion exposed to ambient lab light. 3. Monitor the concentration of both solutions over time. A faster decrease in the light-exposed sample confirms photodegradation.
pH-mediated degradation	1. Measure the pH of the solution in which the compound is unstable. 2. Prepare solutions in a series of buffers with different pH values (e.g., pH 3, 5, 7, 9). 3. Monitor the stability of the compound in each buffer over time to identify the optimal pH range.
Oxidative degradation	1. Prepare a solution with a deoxygenated solvent. 2. Prepare another solution with an oxygen-saturated solvent. 3. Compare the stability of the compound in both solutions. Faster degradation in the oxygen-saturated solution suggests oxidative degradation.

Issue 2: Inconsistent or Irreproducible Experimental Results

Possible Cause	Troubleshooting Steps
Solution age and storage conditions	1. Always use freshly prepared solutions for critical experiments. 2. If solutions must be stored, validate the storage conditions (temperature, light exposure) and duration for which the compound is stable. 3. Document the preparation date and storage conditions for all solutions.
Inconsistent solvent quality	1. Use high-purity, HPLC-grade solvents from a reliable source. 2. Use solvents from the same lot for a series of related experiments to minimize variability.
Interaction with labware	1. Ensure that the labware used is clean and inert. 2. In some cases, compounds may adsorb to certain types of plastic. Consider using glass or polypropylene containers.

Data Presentation

Table 1: Factors Influencing Benzothiadiazole Degradation in Solution

Factor	Effect on Stability	Quantitative Data Example	Source
pH	Degradation rates of benzothiazole and its derivatives are often pH-dependent. Both acidic and alkaline conditions can accelerate degradation compared to neutral pH.	For benzothiazole degradation by the UV/chlorine process, the efficiency was substantially promoted at acidic conditions.[5] The degradation rate of benzothiazole by the UV/PAA process decreased with increasing pH from 3.0 to 11.0.[6]	[5][6][7]
Light Exposure	Many benzothiadiazole derivatives undergo photodegradation upon exposure to UV or visible light.	The photodegradation of 2-(thiocyanomethylthio) benzothiazole (TCMTB) in aqueous solution showed 99% removal after 30 minutes of exposure to a high-pressure mercury lamp.[3]	[1][3]
Solvent Polarity	The photophysical properties and stability of benzothiadiazole derivatives can be influenced by the polarity of the solvent.	The fluorescence of some benzothiadiazole-N-heterocycle derivatives is dependent on the solvent, with emission maxima ranging from 499 to 570 nm.[12]	[12][13]
Presence of Radicals	Reactive oxygen species and other radicals can significantly accelerate the degradation of benzothiadiazole compounds.	The second-order rate constant for the reaction of benzothiazole with ClO· was determined to be 2.40 × 10⁸ M⁻¹ s⁻¹. The pseudo-first-order rate constant for benzothiazole degradation by UV/persulfate was 0.0847 min⁻¹.[11]	[5][6][7][11]

Experimental Protocols

Protocol 1: General Stability Assessment using HPLC-UV

This protocol provides a general method for assessing the stability of a benzothiadiazole compound in a specific solution.

1. Materials:

• Benzothiadiazole compound of interest

• High-purity solvent (e.g., acetonitrile, methanol, water)

• Buffer solution of desired pH

• HPLC system with a UV detector

• C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• Volumetric flasks and pipettes

• Amber and clear glass vials

2. Procedure:

• Prepare a stock solution of the benzothiadiazole compound in a suitable solvent at a known concentration (e.g., 1 mg/mL).

• Prepare the test solution by diluting the stock solution with the desired buffer or solvent to a final concentration suitable for HPLC analysis (e.g., 10 µg/mL).

• Initial Analysis (T=0): Immediately after preparation, inject an aliquot of the test solution into the HPLC system and record the chromatogram. The peak area of the parent compound at T=0 will serve as the initial reference.

• Incubation:

  • For photostability testing , transfer aliquots of the test solution into both clear and amber vials. Expose the clear vials to a controlled light source (or ambient lab light) and keep the amber vials in the dark at the same temperature.

  • For pH stability testing , prepare the test solution in buffers of different pH values and store them at a constant temperature.

  • For thermal stability testing , store aliquots of the test solution at different temperatures (e.g., 4°C, room temperature, 40°C).

• Time-Point Analysis: At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw an aliquot from each test solution, and if necessary, dilute it to the initial concentration. Inject the sample into the HPLC system and record the chromatogram.

• Data Analysis: Calculate the percentage of the remaining parent compound at each time point relative to the initial concentration.

  • % Remaining = (Peak Area at time T / Peak Area at T=0) * 100

  • Plot the percentage of the remaining compound versus time to determine the degradation kinetics.

3. HPLC Method Development:

• A generic gradient method can be a good starting point:

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: Start with a low percentage of B, and increase linearly to a high percentage of B over 10-15 minutes.

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: The λmax of the benzothiadiazole compound.

• The method should be optimized to achieve good separation between the parent compound and any degradation products.

Visualizations

Caption: Factors leading to the degradation of benzothiadiazole compounds.

Caption: Experimental workflow for assessing compound stability.

References

• 1. researchgate.net [researchgate.net]
• 2. Photodegradation of 2-mercaptobenzothiazole and 1,2,3-benzotriazole corrosion inhibitors in aqueous solutions and organic solvents - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. Photodegradation of Emerging Contaminant 2-(tiocyanomethylthio) Benzothiazole (TCMTB) in Aqueous Solution: Kinetics and Transformation Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. UV/chlorine process for degradation of benzothiazole and benzotriazole in water: Efficiency, mechanism and toxicity evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Degradation of benzotriazole and benzothiazole with the UV-activated peracetic acid process: performance, mechanism and transformation pathway - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Influence of pH on the Stability of Pharmaceutical Compounds in Japan | Journal of Chemistry [ajpojournals.org]
• 9. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Photoactive benzothiadiazole-N-heterocycle derivatives: synthesis, photophysics and water sensing in organic solvents - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. photoactive-benzothiadiazole-n-heterocycle-derivatives-synthesis-photophysics-and-water-sensing-in-organic-solvents - Ask this paper | Bohrium [bohrium.com]
• 14. researchgate.net [researchgate.net]
• 15. The solvent effect on the morphology and molecular ordering of benzothiadiazole-based small molecule for inkjet-printed thin-film transistors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Background Fluorescence with Benzothiadiazole Probes

Welcome to the technical support center for utilizing benzothiadiazole (BTD) probes in cellular imaging. This resource provides troubleshooting guidance and answers to frequently asked questions to help you minimize background fluorescence and achieve high-quality, specific staining in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the main sources of high background fluorescence in cell imaging?

High background fluorescence, often referred to as noise, can originate from several sources that can be broadly categorized as either instrument-related or sample-related.[1]

• Instrumental Factors: These include noise from the camera, ambient light, or bleed-through from the excitation light source.[1]

• Sample-Related Factors:

  • Autofluorescence: Endogenous cellular components like NADH, collagen, and lipofuscin can emit their own fluorescence.[2][3] Aldehyde-based fixatives (e.g., formaldehyde, glutaraldehyde) can also induce autofluorescence.[2][3]

  • Nonspecific Probe Binding: The fluorescent probe may bind to cellular components other than the intended target.[1][4]

  • Excess Probe Concentration: Using too high a concentration of the benzothiadiazole probe can lead to unbound molecules remaining in the sample, contributing to background signal.[1][5]

  • Media and Mounting Reagents: Phenol red in culture media and some mounting media can be fluorescent.[1]

  • Dead Cells: Dead cells tend to be more autofluorescent and can nonspecifically bind probes.[6]

Q2: What are the advantages of using benzothiadiazole probes for cell imaging?

Benzothiadiazole (BTD) derivatives have gained popularity as fluorescent probes due to their favorable photophysical properties.[7][8] These properties often contribute to a better signal-to-noise ratio.[7][8]

• Large Stokes Shift: A large separation between the excitation and emission maxima helps to minimize background from scattered excitation light.[7]

• High Quantum Yield: This means they efficiently convert excitation light into emitted fluorescence, resulting in a brighter signal.[7]

• Good Photostability: BTD probes are often resistant to photobleaching, allowing for longer imaging times without significant signal loss.[7][9]

• Bright Emission: They typically provide a strong fluorescent signal.[7]

• High Signal-to-Noise Ratio: The combination of these properties often leads to high-contrast images with low background.[7][8]

Q3: How can I check for autofluorescence in my samples?

A simple way to check for autofluorescence is to prepare a control sample that has not been stained with the benzothiadiazole probe but has undergone all other processing steps (e.g., fixation, permeabilization).[6][10] Image this unstained sample using the same filter sets and imaging parameters as your stained samples. Any signal detected in this control is likely due to autofluorescence.[10][11]

Troubleshooting Guide

Issue 1: High Autofluorescence

Symptoms:

• Unstained control cells show significant fluorescence.

• The background signal is diffuse and present across multiple channels.

Potential Causes & Solutions:

Potential Cause	Recommended Solution
Aldehyde Fixation	Aldehyde fixatives like formaldehyde and glutaraldehyde can induce autofluorescence by reacting with amines to form Schiff bases.[2] Consider reducing the fixative concentration or fixation time.[2][12] Alternatively, switch to an organic solvent fixative like ice-cold methanol or ethanol.[6] If using aldehydes is necessary, you can try quenching the autofluorescence with reagents like sodium borohydride or glycine.[2][12][13]
Endogenous Fluorophores	Cellular components like NADH, collagen, and lipofuscin can contribute to autofluorescence.[2] To minimize this, you can: - Select a benzothiadiazole probe with excitation and emission wavelengths in the far-red or near-infrared spectrum, as autofluorescence is typically weaker in this range.[2][13][14] - Use spectral imaging and linear unmixing to computationally separate the specific probe signal from the autofluorescence signal. - Treat samples with quenching agents like Sudan Black B or Eriochrome Black T, although their effectiveness can vary.[2][3]
Red Blood Cells	If working with tissue samples, red blood cells can be a significant source of autofluorescence. Perfusing the tissue with PBS before fixation can help remove them.[2]
Culture Media Components	Phenol red and other components in cell culture media can be fluorescent.[1] For live-cell imaging, switch to a phenol red-free medium or an optically clear buffered saline solution during imaging.[1]

Issue 2: Non-specific Staining

Symptoms:

• High background signal that is not uniform.

• Fluorescence is observed in cellular compartments where the target is not expected to be.

Potential Causes & Solutions:

Potential Cause	Recommended Solution
High Probe Concentration	Using an excessive concentration of the benzothiadiazole probe is a common cause of high background.[1][5][15] It is crucial to titrate the probe to determine the optimal concentration that provides a strong specific signal with minimal background.[1][6]
Insufficient Washing	Inadequate washing after probe incubation will leave unbound probe molecules in the sample, contributing to background fluorescence.[1][12][16] Increase the number and/or duration of washing steps with a suitable buffer like PBS.[1][4] Adding a mild detergent like Tween-20 to the wash buffer can also help.[4]
Probe Aggregation	Some fluorescent probes can form aggregates, which can bind non-specifically to cellular structures. To prevent this, ensure the probe is fully dissolved in an appropriate solvent before diluting it in the staining buffer. You can also try filtering the probe solution.[4]
Inadequate Blocking (for immunofluorescence-related applications)	If using a BTD probe conjugated to an antibody, insufficient blocking can lead to non-specific antibody binding.[5][12] Use a blocking solution, such as bovine serum albumin (BSA) or serum from the same species as the secondary antibody, before antibody incubation.[12]
Hydrophobic Interactions	Benzothiadiazole probes can sometimes exhibit non-specific binding due to hydrophobic interactions with cellular components. Including a small amount of a non-ionic detergent in the staining and wash buffers may help to reduce this.

Experimental Protocols & Workflows

General Staining Protocol for Benzothiadiazole Probes

This protocol provides a general framework. Optimal conditions (e.g., probe concentration, incubation time) should be determined empirically for each specific probe and cell type.

Caption: General workflow for staining cells with benzothiadiazole probes.

Troubleshooting Workflow for High Background Fluorescence

This workflow provides a logical sequence of steps to identify and resolve the source of high background fluorescence.

Caption: A step-by-step workflow for troubleshooting high background fluorescence.

Quantitative Data Summary

Optimizing probe concentration is a critical step in minimizing background fluorescence. The ideal concentration will vary depending on the specific benzothiadiazole probe, cell type, and experimental conditions. Below is a table summarizing typical concentration ranges and key considerations.

Parameter	Typical Range/Value	Key Considerations
Probe Working Concentration	1 - 10 µM	Start with the manufacturer's recommendation and perform a titration to find the optimal concentration for your specific experiment.[17]
Incubation Time	15 - 60 minutes	Shorter incubation times may be sufficient and can help reduce non-specific binding.
Washing Steps	2-4 washes, 5-15 minutes each	Thorough washing is crucial to remove unbound probe.[1][12][16]
Signal-to-Noise Ratio	> 20-fold increase upon binding (example)	A high signal-to-noise ratio is indicative of a good probe and optimal staining conditions.[18]

Note: The values in this table are illustrative. Always refer to the specific product datasheet for your benzothiadiazole probe and optimize the protocol for your experimental setup.

References

• 1. Background in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 2. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. youtube.com [youtube.com]
• 5. stjohnslabs.com [stjohnslabs.com]
• 6. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 7. researchgate.net [researchgate.net]
• 8. Benzothiadiazole Derivatives as Fluorescence Imaging Probes: Beyond Classical Scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 11. Immunofluorescence Troubleshooting | Tips & Tricks [stressmarq.com]
• 12. insights.oni.bio [insights.oni.bio]
• 13. IN FOCUS: Cutting Through the Fog: Reducing Background Autofluorescence in Microscopy. | Bioimaging Hub News [blogs.cardiff.ac.uk]
• 14. Learn how to Remove Autofluorescence from your Confocal Images | Learn & Share | Leica Microsystems [leica-microsystems.com]
• 15. sinobiological.com [sinobiological.com]
• 16. researchgate.net [researchgate.net]
• 17. ifmmi.com [ifmmi.com]
• 18. A Novel Benzothiazole-Based Fluorescent AIE Probe for the Detection of Hydrogen Peroxide in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solvent Effects on Emission Spectra of 2,1,3-Benzothiadiazole-4-carboxylic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the solvent effects on the emission spectra of 2,1,3-Benzothiadiazole-4-carboxylic acid and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What is the expected effect of solvent polarity on the emission spectrum of 2,1,3-Benzothiadiazole-4-carboxylic acid?

A1: 2,1,3-Benzothiadiazole derivatives are known to exhibit intramolecular charge transfer (ICT) characteristics.[1] In molecules with ICT character, the excited state is typically more polar than the ground state. Consequently, an increase in solvent polarity is expected to stabilize the excited state more than the ground state, leading to a red-shift (bathochromic shift) in the emission spectrum. This phenomenon is known as positive solvatochromism. The extent of this shift is dependent on the specific solvent's polarity and its ability to interact with the solute molecule.

Q2: Why is there a large Stokes shift observed for 2,1,3-Benzothiadiazole derivatives?

A2: The large Stokes shift commonly observed in 2,1,3-benzothiadiazole derivatives is a result of a significant difference in the geometry and electronic distribution between the ground and excited states.[1] Upon excitation, these molecules undergo an intramolecular charge transfer (ICT) from an electron-donating portion to the electron-accepting benzothiadiazole core. This is often coupled with structural rearrangements, such as the twisting of phenyl rings, leading to a more stable, lower-energy excited state before emission occurs.[1] This relaxation process results in the emitted photon having considerably less energy (longer wavelength) than the absorbed photon, thus producing a large Stokes shift.

Q3: Can hydrogen bonding with the solvent affect the emission spectrum?

A3: Yes, hydrogen bonding can significantly influence the emission spectrum. For 2,1,3-Benzothiadiazole-4-carboxylic acid, the carboxylic acid group can act as both a hydrogen bond donor and acceptor. Protic solvents (e.g., alcohols, water) can form hydrogen bonds with the carboxylic acid and the nitrogen atoms of the benzothiadiazole ring. These specific interactions can further stabilize the excited state, leading to additional red-shifts in the emission spectrum compared to aprotic solvents of similar polarity. In some cases, hydrogen bonding can also provide non-radiative decay pathways, which may lead to a decrease in the fluorescence quantum yield.

Q4: How does the concentration of the sample affect the fluorescence measurements?

A4: The concentration of the sample is a critical parameter in fluorescence spectroscopy. At high concentrations, you may encounter the inner filter effect, where the sample absorbs a significant portion of the excitation or emission light, leading to a distortion of the spectral shape and a decrease in the observed fluorescence intensity. It is advisable to work with dilute solutions, typically with an absorbance of less than 0.1 at the excitation wavelength, to minimize this effect.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No or very low fluorescence signal	- Incorrect excitation or emission wavelength settings.- Sample concentration is too low.- The chosen solvent quenches the fluorescence.- Instrument malfunction (e.g., lamp off, detector issue).	- Verify the absorption spectrum to determine the correct excitation wavelength.- Increase the sample concentration, ensuring absorbance remains below 0.1.- Test a different solvent to rule out quenching.- Check the instrument's operational status (lamp, detector).
Unexpected peaks in the emission spectrum	- Raman scattering from the solvent.- Presence of fluorescent impurities.- Second-order diffraction from the monochromator.	- To identify Raman peaks, change the excitation wavelength; Raman peaks will shift, while fluorescence peaks will not.- Use high-purity solvents and sample.- Ensure appropriate optical filters are in place to block scattered light and second-order diffraction.
Emission spectrum is distorted or shifted	- Inner filter effect due to high concentration.- Detector saturation from a very bright sample.- Sample degradation due to photobleaching.	- Dilute the sample to an absorbance < 0.1.- Reduce the excitation intensity or the detector gain.- Minimize the sample's exposure to the excitation light by using shorter integration times or acquiring the spectrum quickly.
Inconsistent results between measurements	- Fluctuation in lamp intensity.- Temperature variations in the sample.- Sample evaporation.	- Allow the instrument to warm up and stabilize before measurements.- Use a temperature-controlled cuvette holder.- Keep the cuvette capped to prevent solvent evaporation.

Data Presentation

Due to the limited availability of a comprehensive dataset for 2,1,3-Benzothiadiazole-4-carboxylic acid in the scientific literature, the following table presents photophysical data for a closely related compound, 5,5′-(benzo[c][1][2][3]thiadiazole-4,7-diyl) diisophthalic acid (BTIA-COOH) , which also contains carboxylic acid functional groups. This data provides an insight into the expected photophysical behavior.

Solvent	Absorption Max (λ_abs) [nm]	Emission Max (λ_em) [nm]	Stokes Shift [cm⁻¹]	Fluorescence Quantum Yield (Φ_F)
N,N-Dimethylformamide (DMF)	Not Reported	502[1]	6050[1]	0.11[1]

Note: The data presented is for 5,5′-(benzo[c][1][2][3]thiadiazole-4,7-diyl) diisophthalic acid and may differ from that of 2,1,3-Benzothiadiazole-4-carboxylic acid.

Experimental Protocols

Protocol for Investigating Solvent Effects on Emission Spectra

• Sample Preparation:

  • Prepare a stock solution of 2,1,3-Benzothiadiazole-4-carboxylic acid in a suitable solvent where it is highly soluble (e.g., DMSO or DMF).

  • From the stock solution, prepare dilute solutions in a range of solvents with varying polarities (e.g., hexane, toluene, dichloromethane, acetone, acetonitrile, ethanol, methanol, water).

  • The final concentration should be adjusted so that the absorbance at the excitation wavelength is approximately 0.1 to minimize inner filter effects.

• Instrumentation Setup:

  • Use a calibrated spectrofluorometer.

  • Turn on the excitation source (e.g., Xenon lamp) and allow it to stabilize for at least 30 minutes.

  • Set the excitation and emission monochromators to the desired wavelengths. The excitation wavelength should correspond to the absorption maximum of the sample in the respective solvent.

  • Select appropriate excitation and emission slit widths to balance signal intensity and spectral resolution.

• Data Acquisition:

  • Record the absorption spectrum of each sample using a UV-Vis spectrophotometer to determine the absorption maximum (λ_abs).

  • For fluorescence measurements, use a 1 cm path length quartz cuvette.

  • Record the emission spectrum for each solvent, scanning a wavelength range that covers the expected emission.

  • Measure the fluorescence intensity of a quantum yield standard (e.g., quinine sulfate in 0.1 M H₂SO₄) under the same experimental conditions for quantum yield calculations.

• Data Analysis:

  • Determine the emission maximum (λ_em) for each solvent.

  • Calculate the Stokes shift in wavenumbers (cm⁻¹) using the formula: Stokes Shift = (1/λ_abs - 1/λ_em) * 10⁷.

  • Calculate the relative fluorescence quantum yield (Φ_F) using the following equation: Φ_F_sample = Φ_F_standard * (I_sample / I_standard) * (A_standard / A_sample) * (n_sample² / n_standard²) where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Mandatory Visualization

Caption: Experimental workflow for studying solvent effects on emission spectra.

Caption: Logical relationship of positive solvatochromism.

References

• 1. Unravelling the photobehavior of a 2,1,3-benzothiadiazole-based HOF and its molecular units: experimental and theoretical insights into their spectros ... - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D4TC01368A [pubs.rsc.org]
• 2. Structural and Photophysical Properties of 2,1,3-Benzothiadiazole-Based Phosph(III)azane and Its Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Analysis of Benzothiadiazole Derivatives as Versatile Fluorescent Sensors

For Immediate Release: A comprehensive comparative study of three distinct benzothiadiazole-based fluorescent sensors has been compiled, offering researchers, scientists, and drug development professionals a detailed guide to their performance and application. This guide provides a side-by-side analysis of a turn-off sensor for heavy metal ions, a ratiometric sensor for zinc, and a ratiometric pH probe, complete with quantitative performance data, detailed experimental protocols, and visualizations of their operational mechanisms.

The development of highly sensitive and selective fluorescent probes is paramount for advancements in chemical sensing, bio-imaging, and diagnostics. Benzothiadiazole (BTD) derivatives have emerged as a promising class of fluorophores due to their excellent photophysical properties, including high quantum yields and significant Stokes shifts. This comparative guide delves into the specifics of three recently developed BTD-based sensors: JXUST-3 , a metal-organic framework (MOF) for the detection of Al³⁺, Cr³⁺, and Fe³⁺; Compound-1 , a ratiometric sensor for Zn²⁺; and NBO , a ratiometric probe for pH.

Performance Comparison

The performance of these three sensors is summarized in the table below, highlighting their key quantitative metrics. This allows for a direct comparison of their sensitivity, signaling mechanism, and operational range.

Sensor	Analyte	Sensing Mechanism	Detection Limit	Quantum Yield (Φ)	Stokes Shift	Response Time
JXUST-3	Al³⁺, Cr³⁺, Fe³⁺	Turn-off	Al³⁺: 0.055 µM, Cr³⁺: 0.049 µM, Fe³⁺: 0.056 µM[1]	Not Reported	Not Reported	Not Reported
Compound-1	Zn²⁺	Ratiometric, Turn-on	0.25 ppm (3.8 µM)[2]	0.55 (free), 0.69 (with Zn²⁺)[2]	~145 nm	Not Reported
NBO	pH	Ratiometric	-	Not Reported	Not Reported	Not Reported

Signaling Pathways and Experimental Workflows

To visually represent the underlying principles of each sensor, the following diagrams illustrate their signaling pathways and a general experimental workflow.

References

• 1. A multifunctional benzothiadiazole-based fluorescence sensor for Al3+, Cr3+ and Fe3+ - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 2. Novel Benzothiazole-Based Highly Selective Ratiometric Fluorescent Turn-On Sensors for Zn2+ and Colorimetric Chemosensors for Zn2+, Cu2+, and Ni2+ Ions - PMC [pmc.ncbi.nlm.nih.gov]

Validating 2,1,3-Benzothiadiazole-4-carboxylic Acid as a Selective Metal Ion Probe: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 2,1,3-Benzothiadiazole-4-carboxylic acid as a potential selective metal ion probe. Due to limited direct experimental data on this specific molecule in the public domain, this guide leverages findings from structurally similar benzothiadiazole derivatives to evaluate its potential performance against established fluorescent probes.

Executive Summary

2,1,3-Benzothiadiazole (BTD) derivatives are a promising class of fluorophores for developing chemosensors. Their photophysical properties are often sensitive to the surrounding environment, making them suitable candidates for detecting metal ions. The introduction of a carboxylic acid group at the 4-position of the BTD core is expected to provide a coordination site for metal ions, potentially leading to changes in its fluorescence upon binding. This guide explores the anticipated performance of 2,1,3-Benzothiadiazole-4-carboxylic acid and compares it with other known fluorescent probes for the detection of ferric (Fe³⁺) and cupric (Cu²⁺) ions, which are common targets for benzothiadiazole-based sensors.

Comparative Performance of Benzothiadiazole-Based Probes and Alternatives

The following table summarizes the performance of various benzothiadiazole-based fluorescent probes and established alternatives for the detection of Fe³⁺ and Cu²⁺ ions. This data is compiled from published research to provide a benchmark for evaluating the potential of 2,1,3-Benzothiadiazole-4-carboxylic acid.

Probe	Target Ion	Detection Limit (LOD)	Response Type	Solvent System	Reference
Hypothetical BTD-4-COOH	Fe³⁺/Cu²⁺	Not Determined	Expected "Turn-off"	Aqueous/Organic Mixtures	Inferred from related structures
Benzothiazole-based Sensor 1	Fe³⁺	8.43 µM	"Turn-off"	Aqueous Solution	--INVALID-LINK--[1]
Benzothiazole-based Sensor 2	Fe³⁺	5.86 µM	"Turn-off"	Aqueous Solution	--INVALID-LINK--[1]
2-(2-hydroxyphenyl)benzothiazole (L)	Fe³⁺	6.04 x 10⁻⁸ M	"Turn-on"	Acetonitrile	--INVALID-LINK--[2]
Naphthalimide-benzothiazole Probe	Fe³⁺	1.05 µM	"Turn-off"	Not Specified	--INVALID-LINK--[3]
Benzothiazolylhydrazone-based Probe	Cu²⁺	Not Specified	"Turn-on"	Not Specified	--INVALID-LINK--[4]
Benzothiazole-based Chemosensor BTN	Cu²⁺	3.3 µM	"Off-on"	Not Specified	['A benzothiadiazole-based colorimetric chemosensor for detecting Cu2+ and sequential H2S in practical samples

Signaling Pathway and Experimental Workflow

The anticipated mechanism of metal ion detection by 2,1,3-Benzothiadiazole-4-carboxylic acid involves the coordination of the metal ion to the carboxylic acid group and potentially one of the nitrogen atoms of the thiadiazole ring. This interaction is expected to perturb the electronic properties of the fluorophore, leading to a change in its fluorescence emission, most commonly fluorescence quenching ("turn-off" sensing).

Caption: Hypothesized metal ion detection pathway.

The general workflow for validating a new fluorescent probe like 2,1,3-Benzothiadiazole-4-carboxylic acid involves synthesis, characterization, and a series of spectroscopic titrations.

Caption: General experimental validation workflow.

Experimental Protocols

Below are detailed methodologies for key experiments required to validate 2,1,3-Benzothiadiazole-4-carboxylic acid as a metal ion probe.

1. Preparation of Stock Solutions

• Probe Stock Solution (e.g., 1 mM): Accurately weigh a small amount of purified 2,1,3-Benzothiadiazole-4-carboxylic acid and dissolve it in a suitable solvent (e.g., DMSO, acetonitrile, or a buffered aqueous solution, depending on solubility) to a final concentration of 1 mM.

• Metal Ion Stock Solutions (e.g., 10 mM): Prepare 10 mM stock solutions of various metal salts (e.g., FeCl₃, CuCl₂, NaCl, KCl, CaCl₂, MgCl₂, etc.) in deionized water or the same buffer system as the probe.

2. Fluorescence Titration Experiment

This experiment determines the sensitivity of the probe to the target metal ion.

• Place a fixed volume of the probe stock solution into a quartz cuvette and dilute with the solvent to a final concentration in the micromolar range (e.g., 10 µM).

• Record the initial fluorescence emission spectrum of the probe solution by exciting at its maximum absorption wavelength.

• Incrementally add small aliquots of the target metal ion stock solution to the cuvette.

• After each addition, mix the solution thoroughly and record the fluorescence emission spectrum.

• Continue the additions until the fluorescence intensity reaches a plateau, indicating saturation of the probe.

• Plot the fluorescence intensity at the emission maximum against the concentration of the metal ion to determine the binding affinity.

3. Selectivity and Competition Experiment

This experiment assesses the specificity of the probe for the target metal ion in the presence of other potentially interfering ions.

• Prepare a series of cuvettes, each containing the probe at the same concentration as in the titration experiment.

• To each cuvette (except for the control), add a specific concentration (e.g., 10 equivalents) of a different metal ion from the prepared stock solutions.

• Record the fluorescence emission spectrum for each solution.

• To the same cuvettes, now add the target metal ion at a concentration known to cause a significant change in fluorescence.

• Record the fluorescence emission spectra again.

• Compare the fluorescence response of the probe to the target metal ion in the absence and presence of competing ions. A highly selective probe will show a minimal change in its response to the target ion even in the presence of a large excess of other ions.

4. Determination of the Limit of Detection (LOD)

The LOD is the lowest concentration of the analyte that can be reliably detected.

• Record the fluorescence intensity of the probe solution in the absence of the target metal ion (blank) multiple times (e.g., n=10) and calculate the standard deviation (σ).

• Perform a fluorescence titration with very low concentrations of the target metal ion.

• Plot the fluorescence intensity versus the metal ion concentration in this low range and determine the slope (k) of the linear portion of the curve.

• Calculate the LOD using the formula: LOD = 3σ / k .

5. Determination of Binding Stoichiometry (Job's Plot)

This method is used to determine the binding ratio between the probe and the metal ion.

• Prepare a series of solutions with a constant total concentration of the probe and the metal ion, but with varying mole fractions of each component (from 0 to 1).

• Record the fluorescence intensity of each solution at the emission maximum.

• Plot the change in fluorescence intensity (ΔF) against the mole fraction of the probe.

• The mole fraction at which the maximum change in fluorescence is observed corresponds to the stoichiometry of the probe-metal ion complex. For example, a maximum at a mole fraction of 0.5 indicates a 1:1 binding stoichiometry.

Conclusion

While direct experimental validation of 2,1,3-Benzothiadiazole-4-carboxylic acid as a selective metal ion probe is not extensively documented in publicly available literature, the known properties of related benzothiadiazole derivatives suggest its potential as a "turn-off" fluorescent sensor. The presence of the carboxylic acid moiety provides a likely coordination site for metal ions, which could induce fluorescence quenching upon binding. Further experimental investigation following the protocols outlined in this guide is necessary to fully characterize its selectivity, sensitivity, and applicability for detecting specific metal ions. Researchers are encouraged to perform these validation studies to contribute to the growing library of fluorescent probes for applications in chemical biology and diagnostics.

References

• 1. researchgate.net [researchgate.net]
• 2. A highly sensitive and selective fluorescent probe for Fe3+ based on 2-(2-hydroxyphenyl)benzothiazole - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis of naphthalimide-based benzothiazole as reversible fluorescent probe for the selective detection of Fe3+ ion: An experimental and computational (LOL/ ELF/ NLO/ DFT/ in silico) approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Benzothiazolylhydrazone-Based Turn-on Fluorescent Probe for Detecting Cu2+: S-donor as a Cu2+-induced Fluorescence Quenching Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: 2,1,3-Benzothiadiazole-4-carboxylic Acid Derivatives as Superior Alternatives in Fluorescence Microscopy

For researchers, scientists, and drug development professionals seeking to push the boundaries of cellular imaging, the choice of fluorescent probe is paramount. While classic dyes have been the workhorses of microscopy for decades, a new class of fluorophores based on the 2,1,3-benzothiadiazole (BTD) scaffold is emerging, offering significant advantages in performance and versatility. This guide provides a detailed comparison of BTD derivatives with conventional dyes for two key applications: nuclear and lipid droplet staining.

Derivatives of 2,1,3-Benzothiadiazole-4-carboxylic acid are proving to be exceptional alternatives to traditional fluorescent stains, demonstrating superior photostability, larger Stokes shifts, and enhanced specificity in complex cellular environments. This guide will delve into the performance of specific BTD-based probes against their conventional counterparts, DAPI for nuclear staining and Nile Red for lipid droplet visualization, supported by available experimental data and detailed protocols.

Nuclear Staining: BTD Derivatives Outshine a Classic

The staining of the cell nucleus is a fundamental technique in cell biology. For years, 4',6-diamidino-2-phenylindole (DAPI) has been a staple for this purpose. However, newly synthesized 2,1,3-benzothiadiazole derivatives, BTD-BI and BTD-BT, have been reported to provide "far better results" for staining the nuclei of human stem cells. This superiority is attributed to their high stability, large Stokes shifts, and excellent performance in live-cell imaging.

While a direct quantitative side-by-side table from a single study is not yet available in the literature, the following table summarizes the key photophysical properties of BTD-BI, BTD-BT, and DAPI based on available data.

Property	BTD-BI	BTD-BT	DAPI (bound to dsDNA)
Excitation Max (λex)	~350 nm	~360 nm	~358 nm
Emission Max (λem)	~460 nm	~480 nm	~461 nm
Stokes Shift	Large	Large	~103 nm
Application	Nuclear Staining (Live & Fixed Cells)	Nuclear Staining (Live & Fixed Cells)	Nuclear Staining (Primarily Fixed Cells)
Reported Advantages	High stability, excellent for live-cell imaging	High stability, excellent for live-cell imaging	Well-established, high DNA specificity
Reported Disadvantages	Newer probe, less extensive literature	Newer probe, less extensive literature	Lower photostability, less effective in live cells

Lipid Droplet Staining: A Brighter, More Stable Alternative

Lipid droplets are dynamic organelles involved in lipid metabolism and storage. Nile Red has been a widely used fluorescent stain for their visualization. However, a novel 2,1,3-benzothiadiazole derivative, CBD-Fluor, has demonstrated significant advantages in both selectivity and photostability.

Experimental data shows that CBD-Fluor stains a higher number of lipid droplets per cell compared to Nile Red and exhibits a superior signal-to-background ratio. Critically, it also shows vastly improved photostability, a key factor for time-lapse imaging.

Property	CBD-Fluor	Nile Red
Excitation Max (λex)	~455 nm	~552 nm
Emission Max (λem)	~550 nm	~636 nm
Stokes Shift	Large	~84 nm
Application	Lipid Droplet Staining (Live & Fixed Cells)	Lipid Droplet Staining (Live & Fixed Cells)
Reported Advantages	High photostability, high selectivity, better signal-to-noise	Well-established, sensitive to lipid environment
Reported Disadvantages	Newer probe	Lower photostability, can stain other hydrophobic structures

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following are the experimental protocols for utilizing the BTD-derivatives and the conventional dyes discussed.

Nuclear Staining with BTD-BI and BTD-BT

• Probe Preparation: Prepare a stock solution of BTD-BI or BTD-BT in DMSO. The final working concentration should be empirically determined but is typically in the low micromolar range.

• Cell Staining:

  • Culture human stem cells on a suitable imaging dish.

  • Dilute the BTD probe stock solution in the cell culture medium to the desired final concentration.

  • Replace the existing medium with the staining solution.

  • Incubate the cells for 15-30 minutes at 37°C.

  • Gently wash the cells twice with pre-warmed phosphate-buffered saline (PBS).

  • Image the cells using a fluorescence microscope with appropriate filter sets for blue fluorescence.

Nuclear Staining with DAPI

• Probe Preparation: Prepare a stock solution of DAPI in deionized water or DMSO. A typical stock concentration is 1 mg/mL. The final working concentration is typically 1-5 µg/mL.

• Cell Staining (for fixed cells):

  • Culture and fix the cells using a standard protocol (e.g., with 4% paraformaldehyde).

  • Permeabilize the cells with a detergent solution (e.g., 0.1% Triton X-100 in PBS) for 10-15 minutes.

  • Wash the cells with PBS.

  • Incubate the cells with the DAPI working solution for 5-15 minutes at room temperature, protected from light.

  • Wash the cells twice with PBS.

  • Mount the coverslip with an anti-fade mounting medium and image.

Lipid Droplet Staining with CBD-Fluor

• Probe Preparation: Prepare a stock solution of CBD-Fluor in a suitable organic solvent like DMSO.

• Cell Staining (Live Cells):

  • Culture cells to the desired confluency in an imaging-compatible dish.

  • Dilute the CBD-Fluor stock solution in pre-warmed culture medium to the final working concentration (typically in the micromolar range).

  • Replace the culture medium with the staining solution.

  • Incubate for 15-30 minutes at 37°C.

  • Wash the cells with PBS.

  • Image the cells immediately using a fluorescence microscope with filter sets appropriate for green/yellow fluorescence.

Lipid Droplet Staining with Nile Red

• Probe Preparation: Prepare a 1 mg/mL stock solution of Nile Red in a solvent like acetone or DMSO.

• Cell Staining (Live Cells):

  • Culture cells on coverslips or imaging dishes.

  • Prepare a working solution by diluting the Nile Red stock solution in PBS or culture medium to a final concentration of 0.1-1.0 µg/mL.

  • Remove the culture medium and wash the cells with PBS.

  • Add the Nile Red working solution and incubate for 5-15 minutes at 37°C.

  • Wash the cells gently with PBS.

  • Mount and observe under a fluorescence microscope using appropriate filter sets for red fluorescence.

Visualizing the Workflow

To aid in understanding the experimental processes, the following diagrams illustrate the general workflows for fluorescent staining of cellular targets.

Caption: General experimental workflow for fluorescent staining of cells.

Caption: Simplified logical pathway of a fluorescent probe interacting with a cellular target.

cross-reactivity of benzothiadiazole-based sensors with different analytes

For Researchers, Scientists, and Drug Development Professionals

Benzothiadiazole (BTD), a heterocyclic aromatic compound, has emerged as a prominent scaffold in the design of fluorescent sensors for a wide array of analytes. Its electron-accepting nature facilitates intramolecular charge transfer (ICT) and photoinduced electron transfer (PET) processes upon interaction with target molecules, leading to discernible changes in fluorescence. This guide provides a comparative analysis of the cross-reactivity of several BTD-based sensors, supported by experimental data, to aid researchers in selecting and developing selective sensing platforms.

Performance Comparison of BTD-Based Sensors

The selectivity of a sensor is paramount for its reliable application. The following tables summarize the cross-reactivity profiles of representative BTD-based sensors for different classes of analytes. The data is compiled from various studies and presented to highlight the sensors' responses to their primary target versus other potential interfering species.

Metal Ion Sensors

Table 1: Cross-Reactivity of BTD-Based Sensor JXUST-11 for Al³⁺ and Ga³⁺

Interfering Ion (10 equiv.)	Fluorescence Intensity Change (%) vs. Al³⁺	Fluorescence Intensity Change (%) vs. Ga³⁺
Na⁺	< 5%	< 5%
K⁺	< 5%	< 5%
Mg²⁺	< 5%	< 5%
Ca²⁺	< 5%	< 5%
Cr³⁺	~10%	~8%
Fe³⁺	~15%	~12%
Ni²⁺	< 5%	< 5%
Cu²⁺	~5%	~6%
Zn²⁺	< 5%	< 5%
Cd²⁺	< 5%	< 5%
Pb²⁺	< 5%	< 5%
Hg²⁺	< 5%	< 5%

Data extracted from a study on a Eu³⁺ metal-organic framework incorporating a benzothiadiazole ligand. The sensor exhibits a "turn-on" fluorescence response to Al³⁺ and Ga³⁺.[1]

Table 2: Cross-Reactivity of Benzothiazole-Based Sensor L1 for Zn²⁺

Interfering Ion	Fluorescence Response
Na⁺	Negligible
K⁺	Negligible
Mg²⁺	Negligible
Ca²⁺	Negligible
Mn²⁺	Negligible
Fe²⁺	Quenching
Co²⁺	Negligible
Ni²⁺	Negligible
Cu²⁺	Quenching
Cd²⁺	Negligible
Hg²⁺	Negligible
Pb²⁺	Negligible

This sensor demonstrates a "turn-on" fluorescence response selective for Zn²⁺, with significant quenching observed in the presence of Fe²⁺ and Cu²⁺.[2]

Anion and Small Molecule Sensors

Table 3: Cross-Reactivity of Imidazo-benzothiadiazole Sensor for Hg²⁺ and Acetate (AcO⁻)

Analyte	Change in Absorption Spectra	Change in Emission Spectra
Cations
Hg²⁺	Significant Shift	Significant Quenching
Zn²⁺	No significant change	No significant change
Cd²⁺	No significant change	No significant change
Pb²⁺	No significant change	No significant change
Cu²⁺	No significant change	No significant change
Ni²⁺	No significant change	No significant change
Co²⁺	No significant change	No significant change
Anions
AcO⁻	Significant Shift	Significant Enhancement
F⁻	No significant change	No significant change
Cl⁻	No significant change	No significant change
Br⁻	No significant change	No significant change
I⁻	No significant change	No significant change
H₂PO₄⁻	No significant change	No significant change

This bifunctional sensor selectively responds to Hg²⁺ and acetate ions through distinct changes in its photophysical properties.[3]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of sensor performance. The following are generalized protocols for key experiments cited in the evaluation of BTD-based sensors.

General Protocol for Fluorescence Titration Experiments

• Preparation of Stock Solutions:

  • Prepare a stock solution of the benzothiadiazole-based sensor (e.g., 1 mM) in a suitable solvent (e.g., DMSO, acetonitrile, or aqueous buffer).

  • Prepare stock solutions of the analyte and potential interfering species (e.g., 10 mM) in the same solvent system.

• Instrumentation Setup:

  • Use a fluorescence spectrophotometer with a quartz cuvette (1 cm path length).

  • Set the excitation wavelength to the absorption maximum of the sensor.

  • Record the emission spectrum over a relevant wavelength range. Set the excitation and emission slit widths appropriately (e.g., 5 nm).[4]

• Titration Procedure:

  • Place a known volume of the sensor stock solution into the cuvette and dilute with the solvent to a final concentration (e.g., 10 µM).

  • Record the initial fluorescence spectrum of the sensor alone.

  • Incrementally add small aliquots of the analyte stock solution to the cuvette.

  • After each addition, mix the solution thoroughly and allow it to equilibrate (typically 1-2 minutes).[4]

  • Record the fluorescence spectrum after each addition.

  • Continue the titration until the fluorescence intensity reaches a plateau.

• Data Analysis:

  • Plot the fluorescence intensity at the emission maximum as a function of the analyte concentration.

  • From this plot, the limit of detection (LOD) can be calculated using the formula 3σ/k, where σ is the standard deviation of the blank measurement and k is the slope of the linear portion of the titration curve.[5]

Protocol for Cross-Reactivity (Interference) Studies

• Preparation of Solutions:

  • Prepare a solution of the sensor at a fixed concentration (e.g., 10 µM).

  • Prepare a solution of the primary analyte at a concentration that elicits a significant fluorescence response.

  • Prepare solutions of interfering species at a concentration significantly higher than the primary analyte (e.g., 10-fold or 100-fold excess).

• Measurement Procedure:

  • To a solution of the sensor, add the interfering species and record the fluorescence spectrum.

  • To this mixture, add the primary analyte and record the final fluorescence spectrum.

  • Compare the fluorescence response of the sensor to the primary analyte in the presence and absence of the interfering species. A minimal change in the fluorescence signal indicates high selectivity.

Signaling Pathways and Mechanisms

The sensing mechanism of benzothiadiazole-based probes often involves the modulation of intramolecular charge transfer (ICT) or photoinduced electron transfer (PET) processes.

Intramolecular Charge Transfer (ICT)

In many BTD-based sensors, the benzothiadiazole core acts as an electron acceptor, while a linked electron-donating group serves as the donor. Upon excitation, an electron is transferred from the donor to the acceptor, creating a charge-separated excited state. The energy of this ICT state is sensitive to the local environment and interactions with analytes. Binding of an analyte can alter the electron-donating or -accepting strength of the respective moieties, leading to a shift in the emission wavelength and/or a change in fluorescence intensity.

Caption: Intramolecular Charge Transfer (ICT) mechanism in BTD-based sensors.

Photoinduced Electron Transfer (PET)

In PET-based sensors, a fluorophore (the BTD core) is linked to a receptor unit via a short spacer. In the absence of the analyte, photoexcitation of the fluorophore is followed by electron transfer from the receptor to the fluorophore (or vice versa), quenching the fluorescence. Upon binding of the analyte to the receptor, the redox potential of the receptor is altered, inhibiting the PET process and "turning on" the fluorescence.[6]

Caption: Photoinduced Electron Transfer (PET) "turn-on" sensing mechanism.

Conclusion

Benzothiadiazole-based sensors offer a versatile platform for the detection of a wide range of analytes. While many sensors exhibit high selectivity for their primary target, a thorough evaluation of their cross-reactivity with a panel of potential interferents is essential for their practical application. This guide provides a framework for comparing the performance of different BTD-based sensors and understanding their underlying sensing mechanisms, thereby facilitating the development of next-generation sensing technologies for research, diagnostics, and drug development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ias.ac.in [ias.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. Fluorescence Titrations to Determine the Binding Affinity of Cyclic Nucleotides to SthK Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. m.youtube.com [m.youtube.com]

A Comparative Guide to the Two-Photon Absorption Cross-Section of Benzothiadiazole Derivatives

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the two-photon absorption (TPA) cross-sections of various benzothiadiazole derivatives, supported by experimental data. This document summarizes key quantitative data in a structured format, offers detailed experimental protocols for TPA measurement, and visualizes the experimental workflow.

Benzothiadiazole and its derivatives have emerged as a significant class of chromophores in the field of nonlinear optics, particularly for applications requiring two-photon absorption. Their versatile electronic properties, arising from a donor-π-acceptor (D-π-A) or donor-π-acceptor-π-donor (D-π-A-π-D) architecture, allow for the fine-tuning of their photophysical characteristics. This has led to their widespread investigation for use in bio-imaging, photodynamic therapy, and optical power limiting. A key parameter for these applications is the two-photon absorption cross-section (σ₂), which quantifies the efficiency of simultaneous absorption of two photons. This guide presents a comparative analysis of the σ₂ values for a selection of benzothiadiazole derivatives, based on published experimental data.

Quantitative Comparison of TPA Cross-Sections

The following table summarizes the experimentally determined two-photon absorption cross-sections for a range of benzothiadiazole derivatives. The data is categorized by the structural type of the derivative to facilitate comparison. The TPA cross-section is expressed in Goeppert-Mayer (GM) units (1 GM = 10⁻⁵⁰ cm⁴ s photon⁻¹ molecule⁻¹).

Derivative Type	Compound/Reference	Max. TPA Cross-Section (σ₂) [GM]	Excitation Wavelength [nm]
D-π-A-π-D	Dye with benzene spacer[1]	~110-230	Not Specified
Dye with thiophene spacer[1]	~1.5-2.5 times larger than benzene spacer	Not Specified
Dye with ethene spacer[1]	~1.5-2.5 times larger than benzene spacer	Not Specified
Dye with ethyne spacer[1]	~1.5-2.5 times larger than benzene spacer	Not Specified
Dye with styrene spacer[1]	~1.5-2.5 times larger than benzene spacer	Not Specified
Star-burst	Benzene core, three BTD branches[1]	780	Not Specified
Triphenylamine core, three BTD branches[1]	800	Not Specified
Fluorenyl	Fluorene-Benzothiadiazole Copolymer (PFDTBT)[2]	~220 - 1300	Not Specified
Fluorene-Benzothiadiazole Copolymer (PFDTBT-M24)[2]	Not Specified	Not Specified
Fluorene-Benzothiadiazole Copolymer (F8BT)[2]	Not Specified	Not Specified
Aza-BODIPY	Benzothiadiazole-Substituted Aza-BODIPY[3]	up to 4520	1300

Experimental Protocols

The determination of the two-photon absorption cross-section is a critical step in the evaluation of new materials for nonlinear optical applications. The two most common methods employed for fluorescent molecules are the open-aperture Z-scan technique and the two-photon induced fluorescence (TPIF) method.

Open-Aperture Z-Scan Technique

The Z-scan technique is a single-beam method that allows for the simultaneous measurement of both the nonlinear absorption coefficient and the nonlinear refractive index. For determining the TPA cross-section, the "open-aperture" configuration is used.

Principle: A sample is translated along the propagation direction (z-axis) of a focused laser beam. The intensity of the laser beam is highest at the focal point. If the sample exhibits two-photon absorption, the transmitted intensity will be at a minimum when the sample is at the focal point, as the absorption is intensity-dependent. By measuring the transmittance as a function of the sample's position, the nonlinear absorption coefficient (β) can be determined. The TPA cross-section (σ₂) is then calculated from β.

Detailed Methodology:

• Sample Preparation: The benzothiadiazole derivative is dissolved in a suitable solvent (e.g., chloroform, toluene) to a known concentration. The concentration should be adjusted to ensure that linear absorption at the excitation wavelength is negligible. The solution is then placed in a cuvette with a known path length.

• Optical Setup:

  • A high-intensity, pulsed laser (typically a femtosecond or picosecond laser) is used as the excitation source. The wavelength is tuned to the desired two-photon excitation range.

  • The laser beam is spatially filtered to obtain a Gaussian beam profile.

  • The beam is focused using a lens, and the sample cuvette is mounted on a translation stage that can be moved precisely along the z-axis through the focal point.

  • A detector is placed after the sample to measure the transmitted energy. For the open-aperture measurement, the entire transmitted beam is collected by the detector.

• Data Acquisition:

  • The sample is moved along the z-axis, and the transmitted laser pulse energy is recorded at each position.

  • A normalized transmittance curve is generated by dividing the transmittance at each z-position by the transmittance far from the focus (where nonlinear effects are negligible).

• Data Analysis:

  • The resulting normalized transmittance curve will show a valley at the focal point (z=0) for a material with two-photon absorption.

  • This data is then fit to a theoretical model to extract the nonlinear absorption coefficient (β).

  • The two-photon absorption cross-section (σ₂) is calculated using the following equation: σ₂ = (hνβ) / (NₐC) where h is Planck's constant, ν is the frequency of the incident light, Nₐ is Avogadro's number, and C is the concentration of the solution.

Two-Photon Induced Fluorescence (TPIF) Method

The TPIF method is a highly sensitive technique that is particularly well-suited for fluorescent molecules.

Principle: The intensity of the fluorescence emitted from a sample following two-photon excitation is proportional to the square of the incident laser intensity and the TPA cross-section of the molecule. By measuring the fluorescence intensity as a function of the excitation intensity, and comparing it to a reference compound with a known TPA cross-section, the σ₂ of the sample can be determined.

Detailed Methodology:

• Sample and Reference Preparation:

  • The benzothiadiazole derivative (sample) and a well-characterized reference compound (e.g., Rhodamine B, Fluorescein) are dissolved in the same solvent to known concentrations. The optical densities of the sample and reference solutions at their respective one-photon absorption maxima should be similar.

• Optical Setup:

  • A tunable, pulsed laser (femtosecond or picosecond) is used for excitation.

  • The laser beam is focused into the sample cuvette.

  • The fluorescence emission is collected at a 90-degree angle to the excitation beam path to minimize scattered laser light.

  • The collected fluorescence passes through a filter to block the excitation wavelength and is then detected by a sensitive detector, such as a photomultiplier tube (PMT) or a spectrometer.

• Data Acquisition:

  • The fluorescence spectra of both the sample and the reference are recorded under two-photon excitation at the same excitation wavelength and power.

  • The integrated fluorescence intensity is measured for both the sample and the reference.

• Data Analysis:

  • The TPA cross-section of the sample (σ₂_sam) is calculated using the following ratiometric equation: σ₂_sam = σ₂_ref * (I_sam / I_ref) * (Φ_ref / Φ_sam) * (C_ref / C_sam) * (n_sam / n_ref) where I is the integrated fluorescence intensity, Φ is the fluorescence quantum yield, C is the concentration, and n is the refractive index of the solution. The subscripts "sam" and "ref" refer to the sample and the reference, respectively.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for determining the two-photon absorption cross-section of a benzothiadiazole derivative.

References

• 1. Novel 2,1,3-benzothiadiazole-based red-fluorescent dyes with enhanced two-photon absorption cross-sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nonlinear Investigation of Fluorene-Benzothiadiazole Copolymers with Multiphoton Absorption and Highlights as Optical Limiters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

evaluation of benzothiadiazole-based MOFs for gas adsorption vs. other MOFs

A deep dive into the gas adsorption performance of benzothiadiazole-based Metal-Organic Frameworks (MOFs) against leading conventional MOFs, providing researchers, scientists, and drug development professionals with a comprehensive guide to their comparative efficacy. This report details quantitative gas uptake data, experimental methodologies, and a visual workflow for MOF evaluation.

The quest for efficient and selective gas storage and separation technologies is a critical area of research, with applications ranging from carbon capture to hydrogen storage. Metal-Organic Frameworks (MOFs), a class of porous crystalline materials, have shown exceptional promise in this field due to their high surface areas and tunable pore environments. A key strategy in enhancing the gas adsorption properties of MOFs involves the functionalization of their organic linkers. This guide provides a detailed evaluation of a benzothiadiazole-functionalized MOF, ZJNU-40, and compares its gas adsorption performance against the well-established benchmark MOFs: UiO-66, HKUST-1, and ZIF-8, as well as its isoreticular analogue, NOTT-101.

Quantitative Performance Metrics for Gas Adsorption

The efficacy of a MOF for gas adsorption is primarily determined by its uptake capacity for different gases under specific temperature and pressure conditions. The following tables summarize the key performance indicators for ZJNU-40 and the selected benchmark MOFs for carbon dioxide (CO₂), methane (CH₄), and hydrogen (H₂).

Table 1: Comparison of CO₂ Adsorption Capacities at approximately 298 K and 1 bar.

MOF	CO₂ Uptake (mmol/g)	CO₂ Uptake (cm³/g)	BET Surface Area (m²/g)	Pore Volume (cm³/g)
ZJNU-40	4.82	108	~2209	Not Reported
NOTT-101	Not Reported	83	Not Reported	Not Reported
UiO-66	~2.2 - 2.5	~49 - 56	~1187 - 1281	~0.43
HKUST-1	~2.3 - 4.2	~51 - 94	~1500 - 1655	Not Reported
ZIF-8	~1.1 - 3.04	~25 - 68	~1630 - 1694	~0.636 - 0.67

Table 2: Comparison of CH₄ Adsorption Capacities at approximately 298 K and 1 bar.

MOF	CH₄ Uptake (mmol/g)	CH₄ Uptake (cm³/g)
ZJNU-40	~0.76	~17
NOTT-101	Not Reported	Not Reported
UiO-66	~0.6	~13.4
HKUST-1	~0.7	~15.7
ZIF-8	~0.5	~11.2

Table 3: Comparison of H₂ Adsorption Capacities at 77 K and 1 bar.

MOF	H₂ Uptake (wt%)	H₂ Uptake (mmol/g)
ZJNU-40	Not Reported	Not Reported
NOTT-101	Not Reported	Not Reported
UiO-66	~1.6	~7.9
HKUST-1	Not Reported	Not Reported
ZIF-8	~1.55	~7.7

Experimental Protocols

The accurate evaluation of gas adsorption performance in MOFs relies on standardized experimental procedures. Below are detailed methodologies for sample activation and gas adsorption measurements.

MOF Activation Protocols

Prior to gas adsorption measurements, it is crucial to activate the MOFs to remove any guest molecules, such as solvents, from their pores. This process ensures that the porous network is fully accessible to the adsorbate gas.

• ZJNU-40 and NOTT-101: The as-synthesized material is typically solvent-exchanged with a volatile solvent like ethanol or chloroform. Subsequently, the sample is heated under a dynamic vacuum at a temperature between 120 °C and 200 °C for several hours (typically 12-24 hours) to ensure complete removal of the solvent.[1]

• UiO-66: The as-synthesized UiO-66 is often washed with a solvent such as N,N-dimethylformamide (DMF) and then ethanol. The activation is then carried out by heating the sample under vacuum at temperatures ranging from 150 °C to 200 °C for an extended period (e.g., 10-12 hours).[2][3]

• HKUST-1: Activation of HKUST-1 involves a solvent exchange step, typically with ethanol or dichloromethane, to replace the high-boiling point synthesis solvent.[4] The material is then heated under vacuum at a temperature around 120 °C for 24 hours to remove the coordinated water and solvent molecules from the copper centers.[4]

• ZIF-8: ZIF-8 samples are generally activated by heating under a dynamic vacuum at a temperature of approximately 150 °C for about 8 hours.[5] This process is sufficient to remove residual solvent and unreacted linkers from the pores.

Volumetric Gas Adsorption Measurement

Gas adsorption isotherms are typically measured using a volumetric gas sorption analyzer.

• Apparatus: A commercially available volumetric adsorption analyzer (e.g., from manufacturers like Micromeritics or Quantachrome) is used.

• Procedure:

  • A precisely weighed amount of the activated MOF sample (typically 100-200 mg) is placed in a sample tube.

  • The sample tube is attached to the analyzer, and a free-space measurement is performed using a non-adsorbing gas like helium to determine the void volume.

  • The sample is then cooled to the desired temperature (e.g., 273 K or 298 K for CO₂ and CH₄, 77 K for H₂ using a liquid nitrogen bath).

  • The adsorbate gas (CO₂, CH₄, or H₂) is introduced into the manifold of a known volume at a specific pressure.

  • The valve to the sample tube is then opened, allowing the gas to adsorb onto the MOF. The pressure in the manifold decreases as adsorption occurs.

  • The amount of gas adsorbed is calculated from the pressure difference before and after equilibration, using the ideal gas law and the known volumes of the manifold and the sample tube.

  • This process is repeated at incrementally increasing pressures to generate the adsorption isotherm. The desorption isotherm is measured by systematically reducing the pressure.

Breakthrough Curve Analysis

Breakthrough experiments are conducted to evaluate the separation performance of a MOF under dynamic conditions, simulating a real-world gas separation process.

• Apparatus: A fixed-bed reactor system equipped with mass flow controllers and a downstream gas analyzer (e.g., a mass spectrometer or a gas chromatograph) is used.[6]

• Procedure:

  • A known amount of the activated MOF is packed into a column to form a fixed bed.

  • An inert gas (e.g., helium or nitrogen) is passed through the bed to purge it.

  • A gas mixture with a known composition (e.g., CO₂/CH₄ or CO₂/N₂) is then introduced into the bed at a constant flow rate and pressure.[6]

  • The composition of the gas exiting the column is continuously monitored over time.[6]

  • The "breakthrough curve" is a plot of the outlet concentration of each gas component as a function of time. The time it takes for a specific gas to "break through" the column is indicative of the MOF's dynamic adsorption capacity and selectivity.

Visualizing the MOF Evaluation Workflow

The following diagram, generated using the DOT language, illustrates the logical workflow for evaluating the gas adsorption performance of a novel MOF in comparison to existing materials.

Caption: A flowchart illustrating the key steps in the evaluation of a new MOF for gas adsorption applications.

Discussion and Conclusion

The inclusion of a benzothiadiazole moiety in the organic linker of ZJNU-40 appears to enhance its CO₂ adsorption capacity compared to its non-functionalized analogue, NOTT-101, and it demonstrates competitive performance against established MOFs like UiO-66 and ZIF-8. The higher CO₂ uptake in ZJNU-40 can be attributed to the polar nature of the benzothiadiazole unit, which can lead to stronger interactions with the quadrupolar CO₂ molecule.

References

• 1. researchgate.net [researchgate.net]
• 2. Monolithic metal–organic frameworks for carbon dioxide separation - Faraday Discussions (RSC Publishing) DOI:10.1039/D1FD00017A [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. sci-hub.se [sci-hub.se]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling 2,1,3-Benzothiadiazole-4-carboxylic acid

This guide provides crucial safety and logistical information for the handling and disposal of 2,1,3-Benzothiadiazole-4-carboxylic acid, tailored for researchers, scientists, and drug development professionals. Following these procedures is essential for ensuring a safe laboratory environment.

Chemical Identifier:

• Name: 2,1,3-Benzothiadiazole-4-carboxylic acid

• CAS Number: 3529-57-5[1][2]

• Molecular Formula: C₇H₄N₂O₂S[3]

Hazard Identification: This chemical is classified as hazardous. It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] It is also harmful if swallowed.[3]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound to minimize exposure risk.

PPE Category	Equipment Specification	Protection Against
Eye and Face Protection	Safety glasses with side-shields (conforming to EN166 or OSHA 29 CFR 1910.133). A face shield should be used when there is a risk of splashing.[1][4][5]	Chemical splashes to the eyes and face.
Skin Protection	Chemical-resistant gloves (nitrile or butyl rubber recommended).[6] A lab coat or chemical-resistant apron must be worn to prevent skin contact.[7][8]	Direct skin contact, which can cause irritation.[1]
Respiratory Protection	Work should be conducted in a well-ventilated area or a chemical fume hood.[1][3] If dust is generated and ventilation is inadequate, a NIOSH/MSHA-approved respirator with a particulate filter (conforming to EN 143) is necessary.[1]	Inhalation of dust, which may cause respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Protocol

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store in a cool, dry, and well-ventilated area.[1][3]

• Keep the container tightly closed to prevent moisture ingress and contamination.[1][3]

• The storage area should be secure and accessible only to authorized personnel ("Store locked up").[1][3]

2. Handling and Use:

• Ensure an eyewash station and safety shower are readily accessible and in close proximity to the workstation.[1][7]

• Avoid all direct contact with the chemical. Do not get it in your eyes, on your skin, or on your clothing.[1][7]

• Avoid the formation and inhalation of dust.[1][3] All weighing and transferring of the solid material should be done in a chemical fume hood or a ventilated balance enclosure.

• Wash hands thoroughly with soap and water after handling and before breaks or leaving the laboratory.[1][9]

3. Experimental Workflow Diagram:

Caption: Workflow for the safe handling of 2,1,3-Benzothiadiazole-4-carboxylic acid.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure.

Exposure Route	First Aid Measures
Inhalation	Move the individual to fresh air immediately. If breathing is difficult or they feel unwell, seek medical attention.[1][10]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected skin area with plenty of soap and water for at least 15 minutes.[4] If skin irritation persists, seek medical attention.[1]
Eye Contact	Immediately flush the eyes with copious amounts of water for at least 15-20 minutes, occasionally lifting the upper and lower eyelids.[4][11][12] Remove contact lenses if present and easy to do.[1][11] Seek immediate medical attention from an eye specialist.[11]
Ingestion	Rinse the mouth thoroughly with water. Do NOT induce vomiting. Seek medical attention if symptoms occur.[1][7]

Disposal Plan

All waste materials must be handled as hazardous waste.

1. Waste Collection:

• Collect excess 2,1,3-Benzothiadiazole-4-carboxylic acid and any contaminated materials (e.g., gloves, weighing paper, paper towels) in a clearly labeled, sealed, and appropriate hazardous waste container.

• Do not mix with other waste streams unless compatibility has been confirmed.

2. Disposal Protocol:

• Dispose of the waste container through an approved and licensed waste disposal company.[1][9]

• All disposal activities must be in accordance with local, regional, and national environmental regulations.[13] Do not release into the environment.[9]

3. Spill Cleanup:

• In the event of a spill, evacuate the area.

• Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.

• Place the spilled material into a suitable container for disposal.

• Clean the spill area thoroughly with a suitable solvent and then with soap and water.

• All cleanup materials should be disposed of as hazardous waste.

References

• 1. fishersci.com [fishersci.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. echemi.com [echemi.com]
• 4. 7.4.4 Eye and Skin Absorption | Environment, Health and Safety [ehs.cornell.edu]
• 5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 6. leelinework.com [leelinework.com]
• 7. fishersci.com [fishersci.com]
• 8. PSFC Caustics and Acids [www-internal.psfc.mit.edu]
• 9. fishersci.com [fishersci.com]
• 10. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 11. Chemical splash in the eye: First aid - Mayo Clinic [mayoclinic.org]
• 12. youtube.com [youtube.com]
• 13. fishersci.ca [fishersci.ca]